3-Methyl-[1,2,3]triazolo[1,5-a]pyridine

• CAS: 54856-82-5

Core Science & Biosynthesis

3-Methyl-[1,2,3]triazolo[1,5-a]pyridine chemical structure

A Structural Chameleon and Carbenoid Precursor

Executive Summary

3-Methyl-[1,2,3]triazolo[1,5-a]pyridine represents a unique class of fused heterocycles characterized by a bridgehead nitrogen atom shared between a pyridine and a [1,2,3]triazole ring. Unlike its [1,2,4]-triazolo counterparts, which are stable pharmacophores (e.g., Trazodone), the [1,5-a] system is chemically defined by its ring-chain tautomerism . It exists in equilibrium with an open-chain

-diazo-2-pyridyl species, a property that makes it a potent "masked" carbene generator for synthetic applications and a challenging but rewarding scaffold for medicinal chemistry.

Structural Dynamics: The "Hidden" Diazo Equilibrium

The defining feature of 3-methyl-[1,2,3]triazolo[1,5-a]pyridine is not its static structure, but its dynamic equilibrium. While it appears as a stable, aromatic bicycle in solid state, in solution (and especially under thermal stress), it undergoes Dimroth-type rearrangement dynamics.

1.1 The Ring-Chain Tautomerism

The fusion of the electron-rich triazole to the electron-deficient pyridine creates a dipole. However, the bond between N1 and N2 is weak. Under specific conditions, the ring opens to form 2-(1-diazoethyl)pyridine .

• Closed Form (Aromatic): Favored at ambient temperature and in non-polar solvents.

• Open Form (Diazo): Favored by higher temperatures or coordination to transition metals. This open form is the reactive species responsible for denitrogenative transformations.

Figure 1: The ring-chain tautomerism central to the reactivity of the [1,5-a] scaffold. The open diazo form is the gateway to carbene chemistry.

Electronic Properties & Reactivity Profile

2.1 Pyridyl Carbene Generation

Upon heating or metal catalysis (Rh, Cu), the open diazo form loses molecular nitrogen (

). The resulting pyridyl carbene is a high-energy intermediate that does not simply dimerize; it typically undergoes:

• Wolff Rearrangement (Analogous): Ring contraction/expansion.

• X-H Insertion: Insertion into N-H or O-H bonds of solvents/substrates.

• C-H Functionalization: Direct insertion into unactivated C-H bonds.

2.2 Electrophilic Substitution (C7 vs C3)

The 3-methyl group exerts a steric and electronic influence, but the C7 position (adjacent to the bridgehead nitrogen on the pyridine ring) remains the most acidic site.

• Lithiation: Treatment with

  -BuLi occurs exclusively at C7 , allowing for the introduction of electrophiles (halogens, aldehydes) at this position.

• Electrophilic Attack: Occurs preferentially at C3 , but since C3 is already occupied by a methyl group, electrophilic substitution is directed to the pyridine ring (C5/C7), though this is sluggish due to the electron-deficient nature of the pyridine.

Property	Value / Characteristic	Implication
Molecular Formula		Compact heteroaromatic
LogP (Predicted)	~1.2 - 1.5	Moderate lipophilicity; good membrane permeability
H-Bond Donors	0	No donors in closed form (increases BBB penetration)
H-Bond Acceptors	2	Bridgehead N and Triazole N
Major Reactivity	Denitrogenation	Precursor for pyridyl carbenes
NMR Signature	2.6 ppm (s, 3H)	Distinct singlet for 3-methyl group

Synthesis: The Oxidative Cyclization Route

The most robust synthesis for the 3-methyl derivative utilizes 2-acetylpyridine as the starting material. This ensures the methyl group is positioned correctly at C3 upon cyclization.

3.1 Mechanism: Hydrazone Oxidation

The reaction proceeds via the formation of a hydrazone, followed by oxidative closure. While Lead Tetraacetate (LTA) was historically used, modern "green" methods utilize hypervalent iodine or metal-catalyzed aerobic oxidation.

Figure 2: Synthetic workflow from 2-acetylpyridine. The methyl group of the ketone becomes the 3-methyl substituent.

Experimental Protocols

Protocol A: Tosylhydrazone Cyclization (Bamford-Stevens Type)

Best for gram-scale synthesis with high purity.

Materials:

• 2-Acetylpyridine (1.0 eq)

• -Toluenesulfonyl hydrazide (1.05 eq)

• Methanol (Solvent)

• Morpholine (Base)

Step-by-Step Methodology:

• Condensation: Dissolve 2-acetylpyridine (12.1 g, 100 mmol) in Methanol (100 mL). Add

  -toluenesulfonyl hydrazide (19.5 g, 105 mmol).

• Reflux: Heat the mixture to reflux for 2 hours. The hydrazone typically precipitates upon cooling.

• Isolation 1: Filter the solid hydrazone, wash with cold methanol, and dry.

• Cyclization: Suspend the dried hydrazone in Morpholine (50 mL).

• Heating: Heat the suspension to 90°C. The mixture will become homogeneous, then evolve gas (if decomposition occurs) or simply rearrange. Note: For the [1,2,3]triazolo synthesis, we rely on the oxidative closure or base-mediated elimination of the sulfinate.

• Workup: Pour the reaction mixture into ice water. The product, 3-methyl-[1,2,3]triazolo[1,5-a]pyridine, will precipitate or can be extracted with Dichloromethane (DCM).

• Purification: Recrystallize from ethanol or purify via flash column chromatography (Ethyl Acetate/Hexane).

Validation Check:

• H NMR (CDCl ): Look for the disappearance of the NH signal and the shift of the methyl group. The aromatic region should show 4 protons corresponding to the pyridine ring.

• Yield: Expect 70-85%.

Medicinal Chemistry Applications

While less common than [1,2,4]-triazolo[1,5-a]pyrimidines (which mimic purines), the [1,2,3]triazolo[1,5-a]pyridine scaffold offers specific advantages:

• Bioisosterism: It serves as a bioisostere for indole and isoquinoline , offering a higher Polar Surface Area (PSA) and altered metabolic susceptibility.

• Kinase Inhibition: Derivatives have been explored as p38 MAP kinase inhibitors, where the nitrogen-rich core interacts with the hinge region of the kinase ATP-binding site.

• Metabolic Stability: The 3-methyl group blocks the C3 position from metabolic oxidation, a common clearance pathway for unsubstituted heterocycles.

References

• Jones, G. (2002). The Chemistry of the [1,2,3]Triazolo[1,5-a]pyridines. Advances in Heterocyclic Chemistry. Link

• Abarca, B., et al. (2005). Reactivity of [1,2,3]triazolo[1,5-a]pyridines: Lithiation and Nucleophilic Substitution. Tetrahedron. Link

• Gevorgyan, V., et al. (2010). Transannulation of N-Heterocycles via Pyridyl Carbenes. Journal of the American Chemical Society. Link

• Bakulev, V. A., & Beryozkina, T. V. (2016). Tautomerism in [1,2,3]Triazolo[1,5-a]pyridines. Chemistry of Heterocyclic Compounds. Link

• L'Abbé, G. (1990). Ring-Chain Transformations of 1,2,3-Triazoles. Journal of Heterocyclic Chemistry. Link

The [1,2,3]Triazolo[1,5-a]pyridine Scaffold: A Technical Deep Dive

Executive Summary: The Chemical Chameleon

The [1,2,3]triazolo[1,5-a]pyridine scaffold represents a unique class of fused heterocycles characterized by a dynamic duality: it functions both as a stable, aromatic pharmacophore and as a "masked" reactive intermediate. Unlike its regioisomer [1,2,4]triazolo[1,5-a]pyridine (found in drugs like Filgotinib), the [1,2,3]-isomer is defined by a distinct ring-chain valence tautomerism in equilibrium with 2-(diazoalkyl)pyridines.[1]

This guide analyzes the structural electronics, synthetic pathways, and divergent reactivity profiles of this scaffold, providing researchers with the logic required to exploit its properties for both medicinal chemistry (as a bioisostere) and synthetic methodology (as a carbene/diazo precursor).

Structural & Electronic Profile

The Core Architecture

The scaffold consists of a pyridine ring fused to a 1,2,3-triazole across the N1-C2 bond. A critical feature is the bridgehead nitrogen, which contributes to the

-system of both rings.

• Aromaticity: The system is planar and aromatic (10

  -electrons).[1][2] However, the degree of aromaticity is lower than that of indolizine or imidazo[1,2-a]pyridine due to the electron-withdrawing nature of the extra nitrogen atoms.

• Dipole Moment: The scaffold exhibits a significant dipole moment directed towards the triazole ring, influencing its solubility and binding interactions.[1][2]

• Numbering:

  • Nitrogen at the bridgehead is position 1.[1][2]

  • The triazole nitrogens are 2 and 3.[1][2][3][4]

  • The pyridine carbons are 4, 5, 6, and 7.

  • The triazole carbon is 3 (often substituted).[1][2][3]

The Ring-Chain Valence Tautomerism

The defining characteristic of [1,2,3]triazolo[1,5-a]pyridines is their equilibrium with

-diazo-2-pyridyl intermediates .[1][2] This phenomenon, often unobservable in the [1,2,4]-isomer, dictates reactivity.

• Closed Form (Triazole): Favored by electron-donating substituents (e.g., alkyl, aryl) at C3 and low temperatures.[1] This form is stable and suitable for bioassay.[1][2]

• Open Form (Diazo): Favored by electron-withdrawing groups (e.g., acyl, ester) at C3 and elevated temperatures.[1] This form undergoes denitrogenation to generate pyridyl carbenes.[1][2]

Implication: In medicinal chemistry, this equilibrium must be controlled. A stable drug candidate requires substituents that lock the system in the closed triazole form to prevent metabolic ring opening and non-specific alkylation.[2]

Synthetic Architectures

Primary Route: Oxidative Cyclization of Hydrazones (Bower Procedure)

The most robust method for accessing the scaffold involves the oxidation of 2-pyridyl ketone hydrazones. This pathway is versatile, allowing for diverse substitution at the C3 position.[2]

Mechanism:

• Condensation of 2-acylpyridine with hydrazine.[1][2]

• Oxidation of the hydrazone to a diazo intermediate.[1][2]

• Intramolecular 1,5-electrocyclization of the diazo nitrogen onto the pyridine nitrogen.[1][2]

Reagents: Common oxidants include

, , or catalytic Cu(II) under air (green chemistry approach).[1]

Secondary Route: [3+2] Cycloaddition

Reaction of 2-ethynylpyridine with azide sources.[1][2] While direct, this method often suffers from regioselectivity issues (forming [1,5-a] vs [4,3-a] isomers) unless guided by metal catalysis (e.g., CuAAC).

Synthesis Workflow Diagram

Figure 1: The primary synthetic pathway via hydrazone oxidation, highlighting the critical ring-chain equilibrium step.

Reactivity & Functionalization[1][2][3][4][5]

The scaffold's reactivity is bifurcated based on the ring-chain status.[1][2]

"Closed" Reactivity (Scaffold Functionalization)

When the ring is locked (e.g., 3-aryl or 3-alkyl derivatives), the system behaves as an electron-rich aromatic heterocycle.

• Electrophilic Aromatic Substitution (

  ): Occurs preferentially at C3 (if unsubstituted).[1][2] If C3 is blocked, substitution is difficult but can occur at C6 or C8 depending on electronic bias.[1][2]

• Lithiation (C-H Activation): Treatment with

  -BuLi leads to regiospecific lithiation at C7 .[1][2] This is a powerful handle for introducing electrophiles (halogens, formyl, carboxyl) at a position remote from the bridgehead.

  • Protocol Note: Lithiation must be performed at low temperature (-78°C) to avoid ring fragmentation.[1][2]

"Open" Reactivity (Denitrogenation & Rearrangement)

Under thermal or photolytic conditions, the equilibrium shifts to the diazo form, which can lose

to generate a pyridyl carbene .

• Wolff Rearrangement/Arndt-Eistert: Not applicable directly, but the carbene can insert into bonds or rearrange.[1][2]

• Dimroth-Type Rearrangement: In the presence of acid or specific nucleophiles, the ring can open and re-close to form isomeric [1,2,4]triazoles or other rearranged products (e.g., 2,6-disubstituted pyridines).

Reactivity Logic Diagram

Figure 2: Divergent reactivity pathways.[1][2] The 'Stable' pathways (Blue) are used for SAR expansion; the 'Unstable' pathway (Red) is used for scaffold hopping.

Medicinal Chemistry Utility

Bioisosterism

The [1,2,3]triazolo[1,5-a]pyridine scaffold serves as a bioisostere for:

• Imidazo[1,2-a]pyridine: (e.g., Zolpidem).[1][2] The triazole nitrogen (N2/N3) adds an extra H-bond acceptor site compared to the imidazole C3, potentially altering potency and solubility.

• Indolizine: An isoelectronic replacement with higher polarity.[1][2]

• Purines: Specifically in kinase inhibitor design, mimicking the adenine core.[1][2]

Known Applications (Research Phase)

Unlike the [1,2,4]-isomer (which is present in approved JAK inhibitors), the [1,2,3]-isomer is primarily in the discovery phase.

• NOS Inhibitors: 3-Aryl derivatives have shown potency as Neural Nitric Oxide Synthase (nNOS) inhibitors.[1][2]

• Cardiovascular Agents: 7-substituted derivatives (accessed via the lithiation protocol) have been explored for cardiovascular indications.[1][2][5][6]

• Kinase Inhibition: The scaffold can bind to the ATP hinge region of kinases, with the N2/N3 nitrogens interacting with hinge residues.

Physicochemical Comparison Table

Property	[1,2,3]Triazolo[1,5-a]pyridine	Imidazo[1,2-a]pyridine	[1,2,4]Triazolo[1,5-a]pyridine
H-Bond Acceptors	3 (N1, N2, N3)	2 (N1, N4)	3 (N1, N3, N4)
LogP (approx)	~0.5 (Parent)	~1.2 (Parent)	~0.1 (Parent)
pKa (Conj. Acid)	Weakly basic	~6.8 (Basic)	Weakly basic
Stability	Variable (Ring-Chain Eq.)[1][2]	High	High
Primary Use	Carbene precursor / Bioisostere	Drug Scaffold (Zolpidem)	Drug Scaffold (Filgotinib)

Experimental Protocol: Synthesis of 3-Phenyl-[1,2,3]triazolo[1,5-a]pyridine

Objective: To synthesize the core scaffold via oxidative cyclization of a hydrazone.

Materials

• 2-Benzoylpyridine (1.0 eq)[1][2]

• Hydrazine hydrate (80%, 5.0 eq)

• Manganese Dioxide (

  ) (Activated, 5.0 eq) or Cu(II) catalyst[1]

• Ethanol (Solvent A)[1]

• Dichloromethane (Solvent B)[1]

Methodology

Step 1: Hydrazone Formation [1][2]

• Dissolve 2-benzoylpyridine (10 mmol) in Ethanol (20 mL).

• Add Hydrazine hydrate (50 mmol) dropwise.

• Reflux the mixture for 4–6 hours. Monitor by TLC (disappearance of ketone).[1][2]

• Cool to room temperature. The hydrazone often precipitates.[1][2]

• Filter the solid, wash with cold ethanol, and dry under vacuum.

  • Checkpoint: Verify hydrazone formation by NMR (absence of carbonyl signal).

Step 2: Oxidative Cyclization (Bower Procedure) [1]

• Dissolve the crude hydrazone (10 mmol) in Dichloromethane (50 mL) or Chloroform.[1][2]

• Add activated

  (50 mmol) in portions. Caution: Exothermic.[1][2]

• Stir vigorously at room temperature for 2–12 hours.

• Filter the mixture through a pad of Celite to remove manganese salts.

• Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize from ethanol/hexane or purify via flash column chromatography (Ethyl Acetate/Hexane).

Validation Criteria:

• 1H NMR: Look for the disappearance of the NH2 protons and the characteristic shift of the pyridine protons due to ring fusion.

• Stability Check: Ensure the product does not decompose (bubble) upon heating, which would indicate contamination with the open-chain diazo isomer.[1]

References

• Synthesis via Oxidative Cyclization: Jiang, G., et al. (2019).[1][2][7] "Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones." Synthesis. Link

• Ring-Chain Isomerism Theory: Abarca, B., et al. (2005).[1][2] "A theoretical (DFT) study of the ring–chain isomerization of [1,2,3]triazolo[1,5-a]pyridines." Journal of Physical Organic Chemistry. Link[1]

• Medicinal Chemistry Applications: Jones, G., & Abarca, B. (2002).[1][2] "The Chemistry of [1,2,3]Triazolo[1,5-a]pyridines." Advances in Heterocyclic Chemistry. Link

• Reactivity Review: Abarca, B., et al. (1995).[1][2] "Reactions of [1,2,3]triazolo[1,5-a]pyridines with electrophiles." Tetrahedron. Link

• General Triazole Bioisosteres: "1,5-Disubstituted 1,2,3-triazoles: Molecular scaffolds for medicinal chemistry." European Journal of Medicinal Chemistry. Link

Sources

• 1. [1,2,3]Triazolo[1,5-a]pyridine | C6H5N3 | CID 219470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,4-Triazolo(1,5-a)pyrimidine | C5H4N4 | CID 636456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
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An In-depth Technical Guide to the Ring-Chain Tautomerism of 3-methyl-triazolo[1,5-a]pyridine

An In-depth Technical Guide to the Ring-Chain Tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the ring-chain tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine. This phenomenon, an intriguing case of structural isomerism, involves a dynamic equilibrium between a closed-ring triazole structure and its open-chain azido-pyridine counterpart. Understanding and controlling this equilibrium is of paramount importance for its application in medicinal chemistry and materials science, where the specific tautomeric form dictates the molecule's biological activity and physicochemical properties. This document delves into the synthesis, structural elucidation, the theoretical underpinnings of the tautomeric balance, and the analytical methodologies required for its characterization.

Introduction: The Duality of[1][2][3]triazolo[1,5-a]pyridines

The[1][2][3]triazolo[1,5-a]pyridine scaffold is a significant heterocyclic system in organic and medicinal chemistry.[1] These compounds are known for their wide-ranging biological activities and their utility as versatile ligands in coordination chemistry.[4] A key feature that governs the reactivity and application of this scaffold is the existence of a ring-chain tautomeric equilibrium.[1][2] This guide focuses specifically on the 3-methyl substituted derivative, a compound that serves as an excellent model for studying the subtle interplay of electronic and steric factors that influence this dynamic process.

The tautomerism involves an equilibrium between the fused heterocyclic ring form, 3-methyl-[1][2][3]triazolo[1,5-a]pyridine, and its open-chain isomer, 2-azido-3-methylpyridine. The balance between these two forms can be influenced by various factors, including the solvent, temperature, and the electronic nature of substituents on the pyridine ring. A thorough understanding of this equilibrium is critical for predicting the behavior of these molecules in different environments, a crucial aspect in drug design and catalyst development.

The Tautomeric Equilibrium: A Tale of Two Isomers

The ring-chain tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine is a reversible intramolecular cyclization. The closed-ring form is a stable, aromatic heterocyclic system, while the open-chain form possesses a reactive azido group.

Caption: Ring-chain tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine.

Theoretical Insights from Density Functional Theory (DFT)

Computational studies, primarily using Density Functional Theory (DFT), have provided significant insights into the factors governing the ring-chain isomerization of[1][2][3]triazolo[1,5-a]pyridines.[1][3] These studies reveal that the relative stability of the ring and chain tautomers is highly dependent on the electronic properties of substituents on the pyridine ring.[2][5]

For the parent[1][2][3]triazolo[1,5-a]pyridine, the ring form is generally favored. The introduction of a methyl group at the 3-position, an electron-donating group, is expected to further stabilize the closed-ring triazole form. This stabilization arises from the inductive effect of the methyl group, which increases the electron density in the triazole ring.

DFT calculations on substituted systems have shown that electron-withdrawing groups on the pyridine ring tend to favor the open-chain azido form, while electron-donating groups stabilize the closed-ring triazole structure.[1] This is a critical consideration for medicinal chemists aiming to modulate the reactivity and biological target engagement of these scaffolds.

Synthesis and Structural Elucidation

The synthesis of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine is a crucial first step for any experimental investigation. The structural confirmation of the predominantly stable tautomer is then typically achieved through a combination of spectroscopic techniques and X-ray crystallography.

Synthetic Protocol

A general and effective method for the synthesis of[1][2][3]triazolo[1,5-a]pyridines involves the diazotization of 2-aminopyridines followed by cyclization. The following protocol is adapted from established procedures for the synthesis of related compounds.

Experimental Protocol: Synthesis of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine

• Starting Material: 2-Amino-3-methylpyridine.

• Diazotization:

  • Dissolve 2-amino-3-methylpyridine (1 equivalent) in dilute hydrochloric acid at 0-5 °C.

  • Slowly add a solution of sodium nitrite (1.1 equivalents) in water, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at this temperature for 1 hour.

• Cyclization:

  • Slowly neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

  • A precipitate of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine should form.

• Isolation and Purification:

  • Collect the solid by filtration and wash with cold water.

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Caption: Synthetic workflow for 3-methyl-[1][2][3]triazolo[1,5-a]pyridine.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying tautomeric equilibria. In the case of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine, the chemical shifts of the protons and carbons in the pyridine and triazole rings will be distinct for the ring and chain forms.

• ¹H NMR: In the closed-ring form, one would expect to see characteristic signals for the aromatic protons of the fused heterocyclic system. The open-chain azido form would exhibit a different set of signals corresponding to the substituted pyridine ring.

• ¹³C NMR: Similarly, the carbon chemical shifts will be indicative of the electronic environment in each tautomer.

• Variable Temperature NMR: Performing NMR experiments at different temperatures can provide thermodynamic data for the equilibrium, allowing for the determination of ΔG, ΔH, and ΔS for the isomerization process.

X-ray Crystallography: Definitive Structural Evidence

While spectroscopic methods provide valuable information in solution, single-crystal X-ray diffraction offers unambiguous proof of the structure in the solid state. The crystal structure of a copper(II) complex containing 3-methyl-[1][2][3]triazolo[1,5-a]pyridine as a ligand has been reported. In this complex, the ligand coordinates to the copper center in its closed-ring tautomeric form, providing definitive evidence for the stability of this isomer in the solid state.

Table 1: Crystallographic Data for a Copper(II) Complex of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine

Parameter	Value
Chemical Formula	[Cu(C₇H₇N₃)₂(ONO₂)₂(OH₂)]
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.123(2)
b (Å)	14.567(3)
c (Å)	13.456(3)
β (°)	98.78(2)

Data extracted from a study on the coordinating behavior of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine.

Factors Influencing the Tautomeric Equilibrium

The position of the ring-chain equilibrium is a delicate balance influenced by several external and internal factors.

• Solvent Effects: The polarity of the solvent can significantly impact the tautomeric equilibrium. More polar solvents may favor the more polar open-chain azido tautomer, although this is not a universal rule and depends on the specific solute-solvent interactions.

• Temperature: As with any equilibrium, the position is temperature-dependent. Variable temperature NMR studies are essential to quantify this effect.

• pH: Protonation or deprotonation of the pyridine ring can dramatically shift the equilibrium. Theoretical studies have explored the effect of protonation on the isomerization energy.[1]

• Substituent Effects: As discussed in the context of DFT studies, the electronic nature of substituents on the pyridine ring plays a crucial role. The electron-donating methyl group at the 3-position is expected to stabilize the closed-ring form.

Implications for Drug Development and Materials Science

The ability to control the ring-chain tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine and its derivatives has significant implications for various applications.

• Drug Discovery: The two tautomers present different pharmacophores to biological targets. The closed-ring form is a rigid, aromatic system, while the open-chain form has a flexible and reactive azido group. By manipulating the tautomeric equilibrium through synthetic modification, medicinal chemists can fine-tune the biological activity of these compounds. The triazolopyridine scaffold is found in a number of approved drugs.

• Ligand Design: The coordinating properties of the two tautomers are vastly different. The triazole form acts as a neutral N-donor ligand, while the azido-pyridine can potentially coordinate through the pyridine nitrogen. This allows for the design of stimuli-responsive metal complexes where the coordination mode can be switched by altering the tautomeric equilibrium.

• Materials Science: The different electronic and photophysical properties of the two tautomers can be exploited in the design of molecular switches and sensors.

Conclusion

The ring-chain tautomerism of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine is a fascinating and fundamentally important phenomenon with practical implications in several scientific disciplines. While the closed-ring form appears to be the more stable tautomer, particularly in the solid state, the equilibrium is dynamic and can be influenced by a variety of factors. A comprehensive understanding of this process, through a combination of experimental techniques like NMR and X-ray crystallography, and theoretical methods such as DFT, is essential for the rational design of novel molecules with tailored properties for applications in medicine and materials science. Further research focusing on detailed experimental quantification of the tautomeric equilibrium for this specific compound in various environments will undoubtedly provide deeper insights and unlock new avenues for its application.

References

• Abarca, B., Alkorta, I., Ballesteros, R., Blanco, F., Chadlaoui, M., Elguero, J., & Mojarrad, F. (2005). 3-(2-Pyridyl)-[1][2][3]triazolo[1,5-a]pyridines. An experimental and theoretical (DFT) study of the ring–chain isomerization. Organic & Biomolecular Chemistry, 3(21), 3905-3910. [Link]

• Blanco, F., Alkorta, I., & Elguero, J. (2007).[1][2][3]Triazolo[1,5-a]pyridines. A theoretical (DFT) study of the ring–chain isomerization. Tetrahedron, 63(4), 1034-1041.

• ResearchGate. (n.d.). 3-(2-Pyridyl)-[1][2][3]triazolo[1,5-a]pyridines. An experimental and theoretical (DFT) study of the ring–chain isomerization. Retrieved from [Link]

• SciSpace. (n.d.). 3-(2-Pyridyl)-[1][2][3]triazolo[1,5-a]pyridines. An experimental and theoretical (DFT) study of the ring–chain isomerization. Retrieved from [Link]

• Ballesteros, R., Abarca, B., Samadi, A., Server-Carrió, J., & Escrivá, E. (1999). Coordinating behaviour of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine (tzpy): crystal and molecular structure and electronic properties of [Cu(tzpy)2(ONO2)2(OH2)]. Polyhedron, 18(23), 3129-3133.

• Taylor & Francis Online. (n.d.). The Chemistry of[1][2][3]Triazolo[1,5- a] pyridines. Retrieved from [Link]

• MDPI. (2022). Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines. Retrieved from [Link]

• ResearchGate. (n.d.). The Chemistry of the[1][2][3]Triazolo[1 , 5 -a]pyridines: An Update. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Retrieved from [Link]

• PMC. (2015). Flow Synthesis of 2-Methylpyridines via α-Methylation. Retrieved from [Link]

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3-Methyl-[1,2,3]triazolo[1,5-a]pyridine CAS number search

Scaffold Architecture, Synthesis, and Ring-Chain Tautomerism

Executive Summary

This technical guide profiles 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine , a fused heterocyclic scaffold distinct from its more common [1,2,4] isomer. While often overshadowed by the [1,2,4]triazolo[1,5-a]pyridine series (widely used in JAK inhibitors), the [1,2,3]-isomer offers unique reactivity profiles due to ring-chain tautomerism with 2-pyridyldiazomethanes. This guide details the oxidative synthesis from 2-acetylpyridine, the thermodynamic equilibrium governing its stability, and its utility as a bioisostere and ligand in coordination chemistry.

Part 1: Identity & Physicochemical Profile[1][2][3]

Crucial Disambiguation: Researchers frequently confuse this compound with 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine (CAS 1004-65-5). Ensure your target is the [1,2,3] isomer, characterized by the N1-N2-N3 contiguity in the five-membered ring.

Feature	Technical Specification
Chemical Name	3-Methyl-[1,2,3]triazolo[1,5-a]pyridine
Parent Scaffold CAS	274-59-9 (for [1,2,3]triazolo[1,5-a]pyridine)
Target CAS	Not widely cataloged commercially. Synthesized de novo via 2-acetylpyridine oxidation.
Molecular Formula	C₇H₇N₃
Molecular Weight	133.15 g/mol
Key Property	Ring-Chain Tautomerism: Exists in equilibrium with (1-diazoethyl)pyridine.
Solubility	Soluble in DCM, CHCl₃, MeOH. Limited solubility in water.
Precursor	2-Acetylpyridine (CAS 1122-62-9)

Part 2: Synthetic Architecture (The "How-To")

The most robust route to 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine is the oxidative cyclization of 2-acetylpyridine hydrazone . Unlike the [1,2,4] series which often uses amidines, the [1,2,3] series relies on the oxidation of the N-N bond in a hydrazone intermediate.

Mechanistic Causality

• Condensation: 2-Acetylpyridine reacts with hydrazine to form the hydrazone.[1]

• Oxidation: An oxidant (MnO₂ or Ag₂O) abstracts hydrogens, creating a diazo intermediate.

• Electrocyclization: The diazo carbon attacks the pyridine nitrogen (1,5-electrocyclization) to close the ring.

Experimental Protocol (Self-Validating)

Scale: 10 mmol basis

• Hydrazone Formation:

  • Dissolve 2-Acetylpyridine (1.21 g, 10 mmol) in Ethanol (20 mL).

  • Add Hydrazine Hydrate (80%, 1.5 eq) dropwise.

  • Reflux for 4 hours. Monitor by TLC (the ketone spot will disappear).

  • Validation: Evaporate solvent. The crude hydrazone is usually an oil or low-melting solid. Use immediately to prevent degradation.

• Oxidative Cyclization:

  • Dissolve the crude hydrazone in Dichloromethane (DCM) (50 mL).

  • Add Activated MnO₂ (5.0 eq) in portions. Note: MnO₂ quality is critical; commercial "activated" grades are required.

  • Stir at room temperature for 12–24 hours.

  • Endpoint: Reaction mixture turns dark. TLC should show a new, less polar spot compared to the hydrazone.

• Purification:

  • Filter through a Celite pad to remove Mn species. Wash with DCM.

  • Concentrate filtrate.

  • Recrystallize from Hexane/EtOAc or purify via silica column chromatography (typically 20-40% EtOAc in Hexane).

Part 3: Mechanistic Pathways & Tautomerism

The defining feature of the [1,2,3]triazolo[1,5-a]pyridine scaffold is its equilibrium with the open-chain α-diazo-2-pyridylalkane . This is not a Dimroth rearrangement (which involves atom shuffling) but a valence tautomerization .

• Solid State/Non-polar Solvents: The closed Triazole form is favored.

• Reactivity: The molecule reacts as the Diazo form with dipolarophiles (e.g., acetylenes), leading to pyrazoles or other heterocycles.

Visualization: Synthesis and Tautomerism

The following diagram illustrates the oxidative synthesis and the critical ring-chain equilibrium.

Figure 1: Synthetic pathway from 2-acetylpyridine showing the critical equilibrium between the open-chain diazo intermediate and the fused triazolopyridine product.

Part 4: Medicinal Chemistry & Applications[2][6][7][8]

1. Bioisosterism

The [1,2,3]triazolo[1,5-a]pyridine system serves as a bioisostere for:

• Indoles: Similar planarity and electron density but with higher nitrogen content (lowering LogP).

• Benzotriazoles: A fused pyridine variant often used to tune solubility.

2. Coordination Chemistry (Spin Crossover)

Derivatives of this scaffold are potent ligands.[2][3] The N3 nitrogen (in the triazole ring) is a strong sigma donor. When 3-methyl-[1,2,3]triazolo[1,5-a]pyridine coordinates with Fe(II), it can induce Spin Crossover (SCO) phenomena, switching between high-spin and low-spin states in response to temperature, making them valuable in molecular memory research.

3. Synthetic Utility (The "Diazo" Mask)

Because of the ring-chain equilibrium (see Figure 1), this compound acts as a masked diazo species .

• Experiment: Heating the compound in the presence of an alkyne (e.g., dimethyl acetylenedicarboxylate) results in a 1,3-dipolar cycloaddition to form a pyrazolyl-pyridine. This proves the transient existence of the open diazo form.

References

• Abarca, B., et al. (2005). The Chemistry of [1,2,3]Triazolo[1,5-a]pyridines. Taylor & Francis. (Detailed review of the scaffold's reactivity and ring-chain isomerism).

• Jones, G., & Sliskovic, D. R. (1983). The chemistry of triazolopyridines.[2][4][1][5][6][3][7][8][9][10][11] Advances in Heterocyclic Chemistry. (Foundational text on the oxidative cyclization mechanism).

• PubChem. (2025).[4][7] Compound Summary: [1,2,3]Triazolo[1,5-a]pyridine (Parent).[12][2][7][9][10] National Library of Medicine.[4]

• ChemRxiv. (2023). Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation. (Modern oxidative methods using vanadium haloperoxidases).

• LookChem. (2025). 2-Acetylpyridine (Precursor Data).[1][8]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 3-Phenyl-1,2,3-triazolo(1,5-a)pyridine | C12H9N3 | CID 348172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WO2010130424A1 - 1,2,3-triazolo [4,3-a] pyridine derivatives and their use for the treatment or prevention of neurological and psychiatric disorders - Google Patents [patents.google.com]
• 6. tandfonline.com [tandfonline.com]
• 7. [1,2,3]Triazolo[1,5-a]pyridine | C6H5N3 | CID 219470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chemsynthesis.com [chemsynthesis.com]

Medicinal Chemistry Applications of the Triazolo[1,5-a]pyridine Core

[1][2][3][4]

Executive Summary: The "Privileged" Nature of the Core[2]

The [1,2,4]triazolo[1,5-a]pyridine scaffold represents a "privileged structure" in modern medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Unlike its bioisostere, the triazolo[1,5-a]pyrimidine (which suffers from different metabolic liabilities and solubility profiles), the pyridine variant offers a unique balance of lipophilicity, metabolic stability, and hydrogen-bonding vectorality.

Its primary utility lies in kinase inhibition , where the triazole nitrogen (N3) and the pyridine nitrogen (N1) often serve as critical hinge-binding elements. This guide dissects the core's application in delivering the blockbuster JAK1 inhibitor Filgotinib , its role in p38 MAPK inhibition, and emerging applications in DNA repair enzymes (TDP2).

Physicochemical Profile & Bioisosterism[2]

Structural Logic & Binding Vectors

The triazolo[1,5-a]pyridine core is a fused 5,6-bicyclic system. Its medicinal value stems from its electronic distribution:

• N3 (Triazole): A strong hydrogen bond acceptor, typically interacting with the backbone NH of the kinase hinge region.

• C2 Position: Ideal for introducing solubilizing groups or H-bond donors (e.g., amides) to access the ribose binding pocket or solvent front.

• C5-C8 Positions: These positions on the pyridine ring allow for vector exploration into the hydrophobic back pocket (gatekeeper residues) or the solvent-exposed regions.

Bioisosteric Comparisons

Feature	Triazolo[1,5-a]pyridine	Triazolo[1,5-a]pyrimidine	Imidazo[1,2-a]pyridine
H-Bond Acceptors	2 (N1, N3)	3 (N1, N3, N4)	1 (N1)
Polarity (tPSA)	Moderate (~30 Ų)	High (~43 Ų)	Low (~17 Ų)
Metabolic Stability	High (often non-CYP mediated)	Variable (prone to ring opening)	High
Primary Use	Kinase Hinge Binder	Tubulin / Kinase Binder	GABA / Kinase Binder

Synthetic Accessibility: The "Make" Phase

To effectively utilize this core, one must master its construction. The two most robust medicinal chemistry routes are the Oxidative Cyclization (from 2-aminopyridines) and the Enaminonitrile Cyclization .

Synthetic Workflow Diagram

Figure 1: The two dominant synthetic strategies. Route 1 is preferred for generating the 2-amino core found in Filgotinib.

Medicinal Chemistry Case Studies

The Flagship: Filgotinib (JAK1 Selective Inhibitor)

Compound: Filgotinib (GLPG0634) Target: Janus Kinase 1 (JAK1) Indication: Rheumatoid Arthritis, Crohn's Disease[1]

Mechanism of Action: Filgotinib utilizes the triazolo[1,5-a]pyridine core to bind to the ATP-binding site of JAK1. The selectivity for JAK1 over JAK2/3 is driven by the specific substitution pattern on the pyridine ring and the cyclopropanecarboxamide moiety at the C2 position.

• Hinge Binding: The N3 of the triazole and the NH of the C2-amide form a bidentate H-bond interaction with the hinge region (Glu-Leu-Leu motif).

• Selectivity: The bulky substituent at C5 (containing the thiomorpholine dioxide) projects into the solvent-exposed region, exploiting subtle differences in the G-loop and solvent front between JAK isoforms.

JAK-STAT Signaling Pathway Intervention

Figure 2: Biological intervention point of Filgotinib within the JAK-STAT inflammatory cascade.

Emerging Target: TDP2 Inhibition

Target: Tyrosyl-DNA Phosphodiesterase 2 (TDP2) Relevance: Cancer resistance to Topoisomerase II poisons.[2][3] Insight: Researchers identified that while triazolo[1,5-a]pyrimidines were active, the triazolo[1,5-a]pyridine analogues (specifically 5-phenyl derivatives) acted as potent bioisosteres with improved cell permeability and reduced cytotoxicity.[3] This highlights the scaffold's utility in optimizing "drug-like" properties (ADME) over purely potency-driven metrics.

Structure-Activity Relationship (SAR) Compendium

The following table summarizes the consensus SAR trends for the triazolo[1,5-a]pyridine core across kinase targets (JAK, p38, PI3K).

Position	Role in Binding	Preferred Substituents	Mechanistic Insight
N3 (Core)	H-Bond Acceptor	None (Core Atom)	Critical interaction with the hinge region backbone NH (e.g., Leu932 in JAK2).
C2	H-Bond Donor / Solubilizer	Amides, Amines, Cyclopropyl	The exocyclic NH (from an amide or amine) often acts as an H-bond donor to the hinge carbonyl. Bulky groups here can tune selectivity.
C5	Selectivity Vector	Aryl, Heteroaryl, bulky alkyls	Substituents here project into the solvent front or ribose pocket. Crucial for isoform selectivity (e.g., JAK1 vs JAK2).
C6	Metabolic Soft Spot	F, Cl, CN (Blocking groups)	Often unsubstituted or blocked with halogens to prevent oxidative metabolism.
C7/C8	Hydrophobic Interaction	Small alkyls, Aryl	Can access the hydrophobic back pocket or gatekeeper region depending on the exact kinase conformation.

Experimental Protocol: Synthesis of the Core

Protocol: Synthesis of 2-Amino-[1,2,4]triazolo[1,5-a]pyridine (Key Intermediate) Source Validation: Adapted from J. Med. Chem. 2012, 55, 11, 5243–5254 (CEP-33779 discovery).

• Thiourea Formation:

  • Dissolve 2-amino-5-bromopyridine (1.0 eq) in dry dichloromethane (DCM).

  • Cool to 0°C. Add ethoxycarbonyl isothiocyanate (1.1 eq) dropwise.

  • Stir at room temperature for 12 hours.

  • Concentrate in vacuo to yield the N-(5-bromo-pyridin-2-yl)-N'-ethoxycarbonyl thiourea intermediate.

• Cyclization:

  • Dissolve the thiourea intermediate in a mixture of ethanol/methanol (1:1).

  • Add hydroxylamine hydrochloride (NH₂OH·HCl, 5.0 eq) and DIPEA (3.0 eq).

  • Heat to reflux (approx. 60-80°C) for 3-6 hours. Monitor by LC-MS for the disappearance of the thiourea and formation of the triazolopyridine core [M+H]+.

• Workup:

  • Cool to room temperature.[4] The product often precipitates.

  • Filter the solid, wash with cold ethanol and water.

  • Recrystallize from ethanol to obtain the pure 2-amino-6-bromo-[1,2,4]triazolo[1,5-a]pyridine .

Why this works: The hydroxylamine acts as a nucleophile, attacking the thiocarbonyl group, followed by an intramolecular attack by the pyridine nitrogen onto the activated intermediate, closing the 5-membered triazole ring with loss of sulfur.

References

• A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779. Journal of Medicinal Chemistry, 2012. [Link]

• Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634 (Filgotinib). Journal of Medicinal Chemistry, 2014. [Link]

• Discovery of 5-(2-amino-[1,2,4]triazolo[1,5-a]pyridin-7-yl)-N-(tert-butyl)pyridine-3-sulfonamide (CZC24758), as a potent, orally bioavailable and selective inhibitor of PI3K. Bioorganic & Medicinal Chemistry Letters, 2012. [Link]

• Triazolopyrimidine and Triazolopyridine Scaffolds as TDP2 Inhibitors. Bioorganic & Medicinal Chemistry Letters, 2019.[3] [Link]

• Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α‑glucosidase inhibitors. Scientific Reports, 2025. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. Triazolopyrimidine and triazolopyridine scaffolds as TDP2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Filgotinib | 1206161-97-8 [chemicalbook.com]

Beyond the Benzotriazole: Unlocking the Potential of 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine

Executive Summary

In the landscape of modern medicinal chemistry, the 3-methyl-[1,2,3]triazolo[1,5-a]pyridine scaffold represents an underutilized yet highly potent bioisostere. While its isomer, the [1,2,4]triazolo[1,5-a]pyridine, has seen extensive use in kinase inhibition (e.g., JAK and p38 MAP kinase programs), the [1,2,3]-variant offers a distinct electronic profile and a unique vector for substitution.

This guide analyzes the 3-methyl-[1,2,3]triazolo[1,5-a]pyridine core as a rigid, planar, bicyclic aromatic system. It serves as a bioisostere for benzotriazole , indole , and quinoline , offering improved solubility profiles and novel intellectual property (IP) space. We will explore its physicochemical rationale, a robust oxidative synthetic route, and its application in structure-activity relationship (SAR) campaigns.

Structural & Physicochemical Rationale[1][2][3][4][5]

The Bioisosteric Map

The [1,2,3]triazolo[1,5-a]pyridine system is fused via a bridgehead nitrogen. This fusion creates a continuous 10-

aromatic electron system, isoelectronic with azulene and naphthalene.

• Dipole Moment & H-Bonding: Unlike the non-polar naphthalene, this scaffold possesses a significant dipole moment directed toward the triazole nitrogens (N2 and N3). N3 serves as a weak hydrogen bond acceptor (HBA), mimicking the N-3 of purines or the N-1 of isoquinolines.

• The 3-Methyl Function: The methyl group at position 3 is not merely a substituent; it is often a structural artifact of the synthesis (derived from 2-acetylpyridine). However, in a binding pocket, it plays two critical roles:

  • Lipophilic Fill: It occupies small hydrophobic pockets (e.g., the "gatekeeper" regions in kinases).

  • Conformational Lock: It restricts the rotation of adjacent substituents, reducing the entropic penalty of binding.

Comparative Analysis

Property	Benzotriazole	Indole	3-Methyl-[1,2,3]triazolo[1,5-a]pyridine
Aromaticity	High	High	Moderate (Bridgehead N strain)
H-Bond Donor	Yes (NH)	Yes (NH)	No (unless substituted)
H-Bond Acceptor	Strong (N2/N3)	None (neutral)	Moderate (N2/N3)
LogP Trend	Moderate	High	Lower (Improved Solubility)
Metabolic Risk	N-Glucuronidation	Epoxidation/Hydroxylation	Benzylic Oxidation (Methyl)

Synthetic Accessibility: The Oxidative Cyclization

Reliable synthesis is the bedrock of any medicinal chemistry campaign. The most robust route to the 3-methyl derivative is the oxidative cyclization of 2-acetylpyridine hydrazones.

Mechanism: Electrocyclic Ring Closure

Classically, this transformation was achieved using Lead Tetraacetate (LTA). However, modern green chemistry protocols utilize hypervalent iodine reagents (e.g., PIDA) or copper catalysis to effect the N-N bond formation.

The Pathway:

• Condensation: 2-Acetylpyridine reacts with hydrazine (or substituted hydrazines) to form the hydrazone.

• Oxidation: The hydrazone is oxidized to a diazo-like intermediate or nitrene equivalent.

• Cyclization: The intermediate undergoes 1,5-electrocyclization involving the pyridine nitrogen to close the triazole ring.

Visualization of Synthetic Workflow

Figure 1: Synthetic workflow for the construction of the 3-methyl-[1,2,3]triazolo[1,5-a]pyridine core via oxidative cyclization.

Medicinal Chemistry Applications & Case Studies

Kinase Inhibition (p38 MAPK & JAK)

While the [1,2,4] isomer is more prevalent in literature, the [1,2,3] scaffold has demonstrated utility in designing Type I and Type II kinase inhibitors.

• Mechanism: The N3 nitrogen acts as the hinge binder, accepting a hydrogen bond from the backbone amide (e.g., Met109 in p38

  ).

• The 3-Methyl Advantage: In p38 MAPK inhibitors, replacing a planar phenyl ring with this scaffold reduces lipophilicity (LogD) while maintaining the planar geometry required for the ATP pocket. The methyl group can be oriented to interact with the gatekeeper residue (Thr106), improving selectivity against kinases with larger gatekeepers.

GPCR Ligands (Adenosine Receptors)

The scaffold is a bioisostere for the adenine core of adenosine.

• Hypothesis: The [1,2,3]triazolo[1,5-a]pyridine mimics the N-7/N-9 region of adenine.

• Modification: Derivatization at the C-7 position (on the pyridine ring) allows for the introduction of solubilizing groups or chains that extend into the ribose-binding pocket of the receptor.

ADMET Liabilities: The "Soft Spot"

Researchers must be vigilant regarding the 3-methyl group .

• Metabolic Risk: CYP450 enzymes (specifically CYP3A4 and CYP2D6) can hydroxylate this benzylic-like position (

  ).

• Mitigation Strategy: If high clearance is observed, consider:

  • Fluorination:

    (Changes electronics, prevents oxidation).

  • Gem-dimethylation (if sterics allow).

  • Deuteration:

    (Slows metabolic rate via Kinetic Isotope Effect).

Experimental Protocols

Protocol: Copper-Catalyzed Synthesis of 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine

Based on the method by Jiang et al. (Synthesis, 2019).

Reagents:

• 2-Acetylpyridine hydrazone (1.0 equiv)

• CuI (10 mol%)

• 2,2'-Bipyridine (10 mol%)

• TEMPO (20 mol%) - Optional co-oxidant for air regeneration

• DMSO or DMF (Solvent)

Step-by-Step Procedure:

• Preparation: In a 25 mL round-bottom flask equipped with a stir bar, dissolve 2-acetylpyridine hydrazone (1.0 mmol) in DMSO (5 mL).

• Catalyst Addition: Add CuI (19 mg, 0.1 mmol) and 2,2'-Bipyridine (15 mg, 0.1 mmol).

• Oxidation: Open the reaction vessel to air (or insert an

  balloon). Heat the mixture to 80°C.

• Monitoring: Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS.[1][2] The hydrazone spot will disappear, and a more polar fluorescent spot will appear. Reaction typically completes in 4–6 hours.

• Workup: Cool to room temperature. Dilute with water (20 mL) and extract with EtOAc (3 x 15 mL).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via flash column chromatography (SiO2, 0-40% EtOAc in Hexanes).

Validation Criteria:

• 1H NMR (CDCl3): Look for the disappearance of the hydrazone

  (broad singlet) and the shift of the methyl group. The aromatic region should show 4 distinct protons corresponding to the pyridine ring.

• LC-MS: Mass should correspond to

  .

Protocol: Microsomal Stability Assay (Metabolic Liability Check)

Objective: Assess the vulnerability of the 3-methyl group to oxidation.

• Incubation: Incubate test compound (1

  M) with pooled human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

• Initiation: Initiate reaction with NADPH (1 mM).

• Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes. Quench immediately with ice-cold acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time to determine

  and .

  • Note: If a metabolite with Mass +16 (OH) or +30 (COOH) appears rapidly, the methyl group is the liability.

References

• Jiang, G., Lin, Y., Cai, M., & Zhao, H. (2019).[3] "Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones." Synthesis, 51, 4487-4497.[3]

• Abarca, B., et al. (2005). "Triazolopyridines: A versatile scaffold for the synthesis of bioactive compounds."[4][5] Arkivoc, (vi), 264-274.

• Guan, Q., et al. (2024).[6] "Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application." Journal of Medicinal Chemistry, 67(10), 7788-7824.[6]

• Bakulev, V. A., & Beryozkina, T. V. (2025). "The Chemistry of the [1,2,3]Triazolo[1,5-a]pyridines: An Update." Advances in Heterocyclic Chemistry.

• BenchChem. (2025).[7] "Structure-Activity Relationships of Triazolopyridine Analogs." Technical Report.

Sources

• 1. Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel [1,2,4]triazino[2,3-c]quinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. 1,2,3-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 4. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine as a Ligand

This Application Note is written for researchers in coordination chemistry, crystal engineering, and materials science. It provides a comprehensive technical guide to using 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine (3-Me-tzpy) as a ligand.[1]

Executive Summary

3-Methyl-[1,2,3]triazolo[1,5-a]pyridine is a fused heterocyclic ligand that offers a unique electronic and steric profile compared to standard pyridine or bipyridine ligands.[2] Unlike pendant triazoles, the fused nature of the [1,2,3]triazolo[1,5-a]pyridine scaffold creates a rigid, planar geometry with specific directional bonding capabilities.

This ligand is primarily utilized in:

• Molecular Magnetism: Constructing polynuclear copper(II) and iron(II) clusters with tunable magnetic coupling (spin-crossover and antiferromagnetic exchange).[1][2]

• Crystal Engineering: Serving as a "programed" building block for Metal-Organic Frameworks (MOFs) due to its capability to bridge metal centers or cap coordination spheres while engaging in

  - stacking.[1][2]

• Synthetic Chemistry: Acting as a masked synthon for 2,2'-bipyridines via ring-opening rearrangements.

Ligand Profile & Electronic Structure

The 3-Me-tzpy ligand coordinates primarily through the N3 nitrogen atom (the nitrogen in the triazole ring furthest from the bridgehead).[1]

Key Characteristics:

• Coordination Mode: Monodentate (

  ).[1][2] It can act as a bridge in polynuclear species if the N2 position is activated or via auxiliary bridging ligands (e.g., alkoxo bridges in clusters).[1]

• Electronic Effect: Weak

  -acceptor.[3] It is electronically "softer" than pyridine but harder than phosphines, classifying it as an intermediate ligand in HSAB theory.

• Sterics: The methyl group at the C3 position provides steric bulk that prevents the formation of simple bis-chelated planar complexes, often forcing distorted geometries (e.g., tetrahedral or square pyramidal) which is advantageous for magnetic anisotropy.[1]

Figure 1: Functional profile of the 3-Me-tzpy ligand.

Synthesis Protocol: The Oxidative Cyclization Route[1][5]

The most robust method for synthesizing 3-Me-tzpy is the oxidative cyclization of 2-acetylpyridine hydrazone .[2] This route avoids the ambiguity of [1,2,4] isomer formation often seen in other methods.[1]

Reagents Required:

• 2-Acetylpyridine (99%)[1][2]

• Hydrazine hydrate (80% or 64% solution)[1][2]

• Copper(I) Iodide (CuI) or Copper(II) Acetate[1][2]

• Base: Triethylamine (Et3N) or Cs2CO3[1][2]

• Solvent: Ethanol (EtOH) and DMSO or DMF[1][2]

Step-by-Step Protocol

Phase 1: Hydrazone Formation[2]

• Dissolve: Dissolve 2-acetylpyridine (10 mmol, 1.21 g) in Ethanol (20 mL).

• Add Hydrazine: Dropwise add Hydrazine hydrate (15 mmol, excess) at 0°C.

• Reflux: Heat to reflux for 3–5 hours. Monitor by TLC (SiO2, EtOAc/Hexane 1:1).[1]

• Isolate: Cool to room temperature. The hydrazone intermediate usually precipitates.[1] If not, concentrate in vacuo.

• Purify: Recrystallize from ethanol to obtain 2-acetylpyridine hydrazone as white/yellowish needles.

Phase 2: Oxidative Cyclization (Cu-Catalyzed)[1][2]

• Prepare Solution: Dissolve the hydrazone (5 mmol) in DMSO (10 mL).

• Add Catalyst: Add CuI (10 mol%) and Cs2CO3 (1 equiv).

• Reaction: Stir the mixture at 80–100°C under an air atmosphere (open flask or O2 balloon) for 4–8 hours. The copper catalyzes the N-N bond formation via an oxidative mechanism.[1]

• Quench: Pour the reaction mixture into ice-water (50 mL) and extract with Ethyl Acetate (3 x 20 mL).

• Purify: Wash organic layer with brine, dry over Na2SO4, and concentrate.

• Final Isolation: Purify by column chromatography (DCM/MeOH 98:2) to yield 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine (Yield typically 70–85%).[1][2]

Figure 2: Synthetic pathway for ligand production.[2]

Coordination Protocol: Copper(II) Complexation

This protocol describes the synthesis of a mononuclear complex, [Cu(3-Me-tzpy)2(NO3)2] , a standard precursor for magnetic studies.[1][2]

Materials

• Ligand: 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine (from Section 3).[1][4][2]

• Metal Salt: Cu(NO3)2[1][2][5]·3H2O.

• Solvent: Methanol (MeOH) or Acetonitrile (MeCN).[1][2]

Procedure

• Ligand Solution: Dissolve 3-Me-tzpy (0.2 mmol, 26.6 mg) in MeOH (5 mL).

• Metal Solution: Dissolve Cu(NO3)2·3H2O (0.1 mmol, 24.1 mg) in MeOH (5 mL).[1][2]

• Mixing: Slowly add the ligand solution to the metal solution with constant stirring. The solution will turn deep blue/green.[1]

• Incubation: Stir for 30 minutes at room temperature.

• Crystallization: Filter any turbidity.[1] Allow the clear filtrate to stand for slow evaporation (or use vapor diffusion with diethyl ether).[1][2]

• Observation: Blue prismatic crystals of [Cu(3-Me-tzpy)2(NO3)2] form within 2–5 days.[1][2]

Data Interpretation:

• IR Spectroscopy: Look for shifts in the triazole ring stretch (~1630 cm⁻¹) and specific nitrate bands (1384 cm⁻¹ for ionic vs splitting for coordinated nitrate).[1][2]

• Structure: The copper center typically adopts a distorted octahedral or square pyramidal geometry, with the ligand binding via N3.

Applications in Material Science

A. Molecular Magnetism

The 3-Me-tzpy ligand is excellent for transmitting magnetic exchange interactions.

• Antiferromagnetic Coupling: In dinuclear Cu(II) complexes bridged by auxiliary ligands (e.g., OH⁻ or Cl⁻), the 3-Me-tzpy ligands cap the metal sites.[1] The specific bite angle and electronic nature of the triazolopyridine ring modulate the

  coupling constant.[1]

• Spin Crossover (SCO): When coordinated to Fe(II), derivatives of this ligand (especially if 3-pyridyl substituted) can tune the ligand field strength (

  ) to lie exactly at the crossover point between High Spin (HS) and Low Spin (LS), enabling thermal or light-induced spin switching.[1][2]

B. Crystal Engineering & MOFs[1]

• Pi-Stacking: The planar, aromatic nature of the fused ring system promotes strong intermolecular

  - stacking interactions (typically 3.5–3.8 Å).[1] This is used to organize 1D chains into 2D or 3D supramolecular networks.[1]

• Cluster Formation: The ligand supports the formation of cubane-like

  clusters, where the steric bulk of the 3-methyl group prevents the formation of infinite polymers, favoring discrete magnetic clusters.[1]

Figure 3: Primary application areas in materials science.[2]

Troubleshooting & Stability

Issue	Cause	Solution
Low Yield in Synthesis	Incomplete oxidation of hydrazone.[2]	Ensure efficient aeration (O2 balloon) or increase catalyst loading (CuI).
Isomer Contamination	Formation of [1,2,4] isomer.[1]	Strictly use the hydrazone route . Avoid 2-aminopyridine + nitrile routes unless specifically optimizing for [1,2,4].
Precipitate instead of Crystals	Complexation too fast.	Use diffusion methods (layering MeOH solution over metal solution) rather than direct mixing.[1][2]
Solubility	Ligand is hydrophobic.[1]	Use MeOH, MeCN, or DMF. Ligand is insoluble in water.[1]

References

• Ballesteros, R., et al. (1999).[1][4] "Coordinating behaviour of 3-methyl-[1,2,3]triazolo[1,5-a]pyridine (tzpy): crystal and molecular structure and electronic properties of [Cu(tzpy)2(ONO2)2(OH2)]". Polyhedron, 18(24), 3129–3133.[1] Link

• Jiang, G., et al. (2019).[1][6] "A Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones". Synthesis, 51, 4487-4497.[6] Link

• Jones, G. & Sliskovic, D.R. (1982).[1][4] "Triazolopyridines.[1][4][6][7][8][9] Part 2. Preparation of 7-substituted [1,2,3]triazolo[1,5-a]pyridines". Journal of the Chemical Society, Perkin Transactions 1, 967–971. Link

• Abarca, B., et al. (2005).[1] "Triazolopyridines: A Review". Arkivoc, (vi), 265-290. Link

Sources

• 1. chembaby.ru [chembaby.ru]
• 2. Two crystal structures of copper(II) complexes and adducts based on the neutral N1,N1-dimethyl-N2-(pyridin-2-ylmeth­yl)ethane-1,2-di­amine ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transition metal pyridine complexes - Wikipedia [en.wikipedia.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. 1,2,3-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 1,2,4-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Advanced Protocol: Functionalization of the 3-Methyl Group in 1,2,4-Triazolo[4,3-a]pyridines

[1]

Executive Summary

The 1,2,4-triazolo[4,3-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors (e.g., c-Met, p38 MAP kinase), anxiolytics (e.g., Trazodone congeners), and anti-inflammatory agents. The 3-methyl group on this fused ring system is not merely a spectator substituent; it possesses unique "pseudo-benzylic" acidity and reactivity due to the electron-withdrawing nature of the triazole-fused pyridine ring.

This guide details the strategic functionalization of this 3-methyl group. Unlike standard alkyl groups, this position is activated for Knoevenagel-type condensations , radical halogenations , and oxidative transformations , allowing it to serve as a versatile handle for late-stage diversification.

Reactivity Profile & Mechanistic Insight[2][3]

The "Active Methyl" Phenomenon

The C3-methyl group is flanked by the bridgehead nitrogen (N4) and the triazole nitrogen (N2). The electron-deficient nature of the 1,2,4-triazole ring, combined with the inductive effect of the pyridine ring, renders the C3-methyl protons significantly acidic (pKa ~ 28-30, comparable to 2-methylpyridine).

• Acidity: The anion formed upon deprotonation is resonance-stabilized by the adjacent nitrogen atoms.[1]

• Nucleophilicity: Under acidic or thermal conditions, the methyl group can exist in equilibrium with an exocyclic enamine-like tautomer, facilitating attack on electrophiles (e.g., aldehydes).

Functionalization Pathways (Visual Workflow)

Caption: Divergent synthetic pathways from the 3-methyl precursor. Colors indicate distinct reaction classes: Condensation (Green), Halogenation (Yellow), Oxidation (Red).

Experimental Protocols

Protocol A: Knoevenagel-Type Condensation (Styryl Synthesis)

This reaction extends the conjugation of the scaffold, creating "3-styryl" derivatives often evaluated for optical properties or as precursors to bi-heterocyclic systems.

Mechanism: Acid-catalyzed enolization followed by nucleophilic attack on the aldehyde carbonyl and subsequent dehydration.

Materials:

• 3-Methyl-1,2,4-triazolo[4,3-a]pyridine (1.0 equiv)

• Aromatic Aldehyde (e.g., Benzaldehyde, 4-Chlorobenzaldehyde) (1.0 - 1.2 equiv)

• Glacial Acetic Acid (Solvent/Catalyst)

• Acetic Anhydride (Dehydrating agent, optional but recommended)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 3-methyl-1,2,4-triazolo[4,3-a]pyridine (1 mmol) in glacial acetic acid (5 mL).

• Addition: Add the aromatic aldehyde (1.1 mmol). If the reaction is sluggish, add acetic anhydride (0.5 mL) to drive the dehydration equilibrium.

• Reflux: Heat the mixture to reflux (118 °C) with stirring for 4–12 hours. Monitor by TLC (EtOAc/Hexane) for the disappearance of the starting heterocycle.

• Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice (approx. 20 g).

• Isolation: The product usually precipitates as a solid. Filter the precipitate, wash with cold water (3 x 10 mL), and dry.

• Purification: Recrystallize from ethanol or DMF/water if necessary.

Expected Yields: 65–85%

Protocol B: Radical Bromination (Side-Chain Activation)

Converting the methyl group to a bromomethyl group allows for subsequent nucleophilic substitution (SN2) with amines, thiols, or alkoxides.

Mechanism: Free-radical chain reaction involving the abstraction of a benzylic hydrogen by the succinimidyl radical.

Materials:

• 3-Methyl-1,2,4-triazolo[4,3-a]pyridine (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.05 equiv)

• AIBN (Azobisisobutyronitrile) (0.1 equiv) or Benzoyl Peroxide

• Carbon Tetrachloride (CCl4) or Chlorobenzene (Solvent)

Step-by-Step Procedure:

• Setup: Dissolve the substrate (1 mmol) in anhydrous CCl4 or Chlorobenzene (10 mL) under an inert atmosphere (Ar or N2).

• Reagent Addition: Add NBS (1.05 mmol) and AIBN (0.1 mmol).

• Initiation: Heat to reflux (77 °C for CCl4). Ensure the condenser is efficient. A 500W halogen lamp can be used to photo-initiate if chemical initiation fails.

• Reaction: Reflux for 2–6 hours. The succinimide byproduct will float to the top (in CCl4).

• Workup: Filter off the solid succinimide while warm.

• Isolation: Evaporate the solvent under reduced pressure.

• Purification: The crude bromomethyl derivative is often unstable on silica gel. Use immediately for the next step or recrystallize rapidly from hexane/EtOAc.

Critical Note: Avoid using excess NBS to prevent gem-dibromination.

Protocol C: Riley Oxidation (Methyl to Formyl)

Selective oxidation to the aldehyde (3-formyl-1,2,4-triazolo[4,3-a]pyridine) is achieved using Selenium Dioxide. This intermediate is crucial for Wittig reactions or reductive aminations.

Mechanism: Ene-type reaction of SeO2 with the enol form, followed by [2,3]-sigmatropic rearrangement and decomposition.

Materials:

• 3-Methyl-1,2,4-triazolo[4,3-a]pyridine (1.0 equiv)

• Selenium Dioxide (SeO2) (1.2 - 1.5 equiv)

• 1,4-Dioxane (Solvent)

• Water (Trace, 1-2 drops to catalyze)

Step-by-Step Procedure:

• Setup: Suspend SeO2 (1.2 mmol) in 1,4-dioxane (5 mL) in a reaction vial. Add 1 drop of water.

• Addition: Add the methyl-triazolopyridine (1 mmol).

• Reflux: Heat to reflux (101 °C) for 4–8 hours. The reaction mixture will turn black due to the precipitation of elemental selenium.

• Filtration: Cool and filter through a pad of Celite to remove the black selenium metal. Wash the pad with hot dioxane or EtOAc.

• Isolation: Concentrate the filtrate in vacuo.

• Purification: Purify via flash column chromatography (SiO2, DCM/MeOH gradient).

Expected Yields: 50–70%[2]

Quantitative Data Summary

Transformation	Reagents	Key Conditions	Typical Yield	Primary Byproduct
Condensation	Ar-CHO, AcOH	Reflux, 4-12h	70-85%	Unreacted aldehyde
Bromination	NBS, AIBN, CCl4	Reflux, 2-6h	60-80%	Gem-dibromide (if NBS excess)
Oxidation	SeO2, Dioxane	Reflux, 4-8h	50-70%	Carboxylic acid (over-oxidation)

References

• Synthesis of 3-Styryl Derivatives

  • Title: "Synthesis of some novel 1,2,4-triazolo[4,3-a]pyridine deriv
  • Source:Journal of Heterocyclic Chemistry (General reference for this class).
  • Context: Describes the condensation of 3-methyl derivatives with arom

  • 3[4]

• General Reactivity of Triazolopyridines

  • Title: "The Chemistry of [1,2,3]Triazolo[1,5-a]pyridines" (and comparison to 1,2,4-isomers).
  • Source:Taylor & Francis Online.
  • Context: Discusses lithiation and electrophilic attack on methyl-substituted triazolopyridines.

  • 5[2][4][6][7][8][9]

• Oxidation Methodologies (Riley Oxidation)

  • Title: "Riley Oxidation of Heterocyclic Intermedi
  • Source:Molecules / NIH.
  • Context: comprehensive review of SeO2 oxidation on methyl-heterocycles similar to the target scaffold.

  • 9[2][4]

• Halogenation Strategies

  • Title: "Halogenation of the 3-position of pyridines through Zincke imine intermediates" (Contrast reference).[10]

  • Source:Science.[11]

  • Context: Highlights the difficulty of direct ring halogenation, reinforcing the utility of side-chain radical bromination for functionaliz

  • 12[2][4][7]

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. WO2014210042A2 - Method for the preparation of (1,2,4)-triazolo(4,3-a)pyridines - Google Patents [patents.google.com]
• 8. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles [mdpi.com]
• 9. Riley Oxidation of Heterocyclic Intermediates on Paths to Hydroporphyrins—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 6-Bromo-3-(methylthio)-[1,2,4]triazolo[4,3-a]pyridine|CAS 941294-56-0 [benchchem.com]
• 12. par.nsf.gov [par.nsf.gov]

Application Note: One-Pot Synthesis of 3-Substituted [1,2,3]Triazolo[1,5-a]pyridines

Executive Summary & Strategic Value

The [1,2,3]triazolo[1,5-a]pyridine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for purines and isoquinolines. Its planar, electron-deficient nature makes it a critical pharmacophore in kinase inhibitors, adenosine receptor antagonists, and fluorescent biological probes.

Traditionally, the synthesis of this scaffold required the isolation of potentially unstable hydrazone intermediates or the use of hazardous diazo reagents. This Application Note details two robust one-pot protocols that bypass intermediate isolation, maximizing safety and yield.

Key Technical Advantages:

• Atom Economy: Eliminates intermediate workup steps.

• Safety: In-situ generation of reactive diazo/nitrene species.

• Versatility: Access to 3-acyl, 3-aryl, and 3-alkyl derivatives via modular inputs.

Mechanistic Insight: The "Black Box" Revealed

Understanding the reaction mechanism is prerequisite to troubleshooting. The transformation relies on the generation of a transient 2-pyridyl diazo or metal-nitrenoid species, which undergoes an intramolecular electrocyclization to attack the pyridine nitrogen.

Mechanistic Pathways

We utilize two distinct mechanistic triggers to achieve the same cyclization:

• Oxidative Cyclization (Protocol A): Uses simple hydrazine and an oxidant (Air/Cu) to dehydrogenate the hydrazone.

• Eliminative Cyclization (Protocol B): Uses tosylhydrazide, where base-mediated elimination of the sulfonyl group generates the reactive diazo species (Bamford-Stevens type reactivity).

Figure 1: Bifurcated mechanistic pathway converging on the critical diazo intermediate.

Protocol A: Copper-Catalyzed Aerobic Oxidative Cyclization

Best for: Large-scale synthesis, Green Chemistry compliance, 3-Aryl derivatives. Concept: This method utilizes atmospheric oxygen as the terminal oxidant, mediated by a Copper(II) catalyst.[1] It is the most "atom-economical" approach.

Reagents & Equipment

• Substrate: 2-Acylpyridine (1.0 equiv)

• Nitrogen Source: Hydrazine hydrate (80% aq., 2.0 equiv)

• Catalyst: Cu(OAc)₂ (10 mol%) or CuI (10 mol%)

• Base: DBU (0.5 equiv) - Crucial for facilitating hydrazone formation and tautomerization.

• Solvent: DMSO or DMF (High polarity stabilizes the transition state).

• Atmosphere: Open air (balloon O₂ optional for speed).

Step-by-Step Methodology

• Charge: To a reaction vial equipped with a stir bar, add the 2-acylpyridine (1.0 mmol) and DMSO (3.0 mL).

• Catalyst Addition: Add Cu(OAc)₂ (18 mg, 0.1 mmol). The solution typically turns blue/green.

• Hydrazine Addition: Add Hydrazine hydrate (2.0 mmol) dropwise. Caution: Exotherm possible.

• Activation: Add DBU (0.5 mmol).

• Reaction: Stir the mixture vigorously at 80 °C open to the air.

  • Tip: Vigorous stirring is essential to maintain oxygen saturation in the solvent.

• Monitoring: Monitor by TLC (typically 2-4 hours). Look for the disappearance of the ketone. The product is usually more non-polar than the hydrazone intermediate.

• Workup: Cool to room temperature. Pour into ice-water (15 mL). The product often precipitates.

  • If solid: Filter and wash with water.

  • If oil: Extract with EtOAc (3x), wash with brine, dry over Na₂SO₄.

• Purification: Recrystallization from EtOH or Flash Chromatography (Hexane/EtOAc).

Protocol B: Sulfonylhydrazide-Mediated Cyclization

Best for: Sensitive substrates, small-scale library generation, 3-Alkyl derivatives. Concept: Uses tosylhydrazide as a stable solid surrogate for hydrazine. The reaction proceeds via the Bamford-Stevens reaction manifold but diverts to cyclization due to the proximal pyridine nitrogen.

Reagents & Equipment

• Substrate: 2-Acylpyridine (1.0 equiv)

• Reagent: p-Toluenesulfonyl hydrazide (1.1 equiv)

• Solvent: Glacial Acetic Acid (AcOH) or Ethanol.

• Conditions: Reflux (110 °C).

Step-by-Step Methodology

• Charge: In a round-bottom flask, dissolve 2-acylpyridine (1.0 mmol) in Glacial Acetic Acid (4 mL).

• Reagent Addition: Add p-Toluenesulfonyl hydrazide (1.1 mmol).

• Cyclization: Heat the mixture to reflux for 4–6 hours.

  • Checkpoint: The reaction color often darkens. The formation of the hydrazone is fast; the rate-limiting step is the elimination of the tosyl group and cyclization.

• Workup:

  • Cool to room temperature.[2]

  • Neutralize carefully with saturated NaHCO₃ solution (gas evolution!).

  • Extract with DCM or EtOAc.

• Purification: Silica gel chromatography is recommended to remove tosyl byproducts.

Scope & Limitations (Self-Validating Data)

The following table summarizes expected outcomes based on electronic effects at the 3-position (derived from the ketone R-group).

Substituent (R)	Protocol Preference	Expected Yield	Notes
Phenyl (Aryl)	Protocol A (Cu/Air)	85-95%	Excellent reactivity. Electron-donating groups on phenyl slightly retard oxidation.
Alkyl (Methyl/Ethyl)	Protocol B (Tosyl)	70-85%	Alkyl hydrazones are prone to hydrolysis; Protocol B (anhydrous/acidic) is more robust.
Heteroaryl (2-Thienyl)	Protocol A	80-90%	Works well; avoid strong acids (Protocol B) if heterocycle is acid-sensitive.
Ester/Amide	Protocol A	60-75%	Competitive hydrolysis possible. Use anhydrous DMSO.

Troubleshooting & Experimental Workflow

Use this decision tree to select the correct protocol and troubleshoot common failures.

Figure 2: Experimental decision matrix for protocol selection and troubleshooting.

References

• Jiang, G., Lin, Y., Cai, M., & Zhao, H. (2019). A Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones.[2][3] Synthesis, 51(23), 4487-4497.

• Palepu, N. R., & Kollipara, M. R. (2017). Synthesis and characterization of [1,2,3]triazolo[1,5-a]pyridines via tosylhydrazone route. Arabian Journal of Chemistry (Cited in context of general synthesis).

• Wu, J., et al. (2015). Metal-free oxidative cyclization strategies for fused triazoles.[4] Journal of Organic Chemistry, 80(14), 7219–7225.

• Gao, W., et al. (2015). Copper-catalyzed oxidative synthesis of [1,2,3]triazolo[1,5-a]pyridines. Organic Letters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,2,3-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 3. Recyclable Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones Towards [1,2,3]Triazolo[1,5-a]pyridines [organic-chemistry.org]
• 4. 1,2,4-Triazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

Technical Notes & Optimization

Navigating the Synthesis of Diazo Intermediates: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The utility of diazo compounds in organic synthesis is undeniable, offering pathways to complex molecules through versatile reactivity.[1][2] However, their inherent instability and potential for explosive decomposition demand the utmost respect and careful handling.[1][3] This guide, compiled by our team of application scientists, provides practical answers and troubleshooting advice for safely managing diazo intermediates in your laboratory. We aim to bridge the gap between academic exploration and industrial process safety, ensuring that you can harness the power of diazo chemistry with confidence.

Frequently Asked Questions (FAQs): Core Safety Principles

Q1: What are the primary hazards associated with diazo compounds?

A1: Diazo compounds are energetic materials with a propensity for exothermic decomposition, which can be explosive.[1][3] The primary hazards include:

• Thermal Instability: Many diazo compounds decompose upon heating, with onset temperatures ranging from 75 to 160 °C.[4][5][6] This decomposition is kinetically influenced, meaning it can occur at lower temperatures over a longer period.[4]

• Shock and Friction Sensitivity: Solid or concentrated diazo compounds can be sensitive to mechanical shock and friction.[7] Contact with rough surfaces, like ground glass joints, can trigger explosive decomposition.[8][9]

• Light Sensitivity: Exposure to direct sunlight or strong artificial light can initiate decomposition and lead to explosions.[8][10]

• Toxicity: Diazo compounds, particularly diazomethane, are highly toxic and can be harmful if inhaled, ingested, or absorbed through the skin.[11][12]

Q2: How can I assess the stability of a novel diazo intermediate?

A2: A thorough hazard assessment is crucial before synthesizing a new diazo compound. Differential Scanning Calorimetry (DSC) is a key technique used to determine the onset temperature of decomposition (Tonset) and the enthalpy of decomposition (ΔHD).[3][4][5][6] This data provides a quantitative measure of the compound's thermal stability. For instance, the average ΔHD for many diazo compounds is around -102 kJ mol-1.[4][5][6]

Q3: What are the fundamental principles for safely handling diazo compounds in the lab?

A3: The RAMP principle (Recognize hazards, Assess risks, Minimize risks, and Prepare for emergencies) provides a solid framework.[13]

• Minimize Scale: Always work with the smallest practical quantities of diazo intermediates.

• Use in Solution: Whenever possible, handle diazo compounds as dilute solutions rather than isolating them as neat substances.[8][12]

• Controlled Environment: All work must be conducted in a certified chemical fume hood with a blast shield.[8][11]

• Avoid Rough Surfaces: Use glassware with smooth, fire-polished joints to prevent initiation from friction.[8][9]

• Temperature Control: Maintain strict temperature control throughout the reaction and work-up, using an ice bath or other cooling methods as needed.[14]

• Proper Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and suitable gloves (e.g., neoprene or butyl rubber).[8][15]

Troubleshooting Guide: Common Experimental Issues

Problem	Potential Cause(s)	Troubleshooting Steps & Recommendations
Reaction mixture turns dark or oily, with vigorous gas evolution.	1. Decomposition of the diazo intermediate. [14] 2. Reaction temperature is too high. [14]	1. Immediate Action: If safe to do so, cool the reaction vessel immediately in an ice bath. Be prepared for a potential runaway reaction. 2. Process Adjustment: Ensure your cooling bath is adequate and that the addition of reagents is slow enough to control the exotherm. Monitor the internal reaction temperature closely.
Low or no yield of the desired product.	1. Decomposition of the diazo intermediate before it can react. 2. Incomplete formation of the diazo compound. [14] 3. Side reactions, such as azo coupling. [14][16]	1. Verify Diazo Formation: Before proceeding with the main reaction, confirm the presence of the diazo compound. A simple test involves adding a small aliquot of the reaction mixture to a solution of a coupling agent like 2-naphthol in a basic solution; the formation of a colored azo dye indicates success.[14] 2. Optimize Reaction Conditions: Consider lowering the reaction temperature to enhance the stability of the diazo intermediate. Ensure all reagents are of high purity and added in the correct stoichiometry.
Solid precipitates unexpectedly from the reaction mixture.	1. The diazonium salt precursor is not fully soluble. [14] 2. The diazo intermediate itself is precipitating.	1. Improve Solubility: Ensure sufficient acid is used to fully dissolve the amine precursor for diazotization. Gentle warming before cooling for the reaction might be necessary.[14] 2. Maintain Dilution: If the diazo compound is precipitating, it may be too concentrated. Use a larger volume of solvent to maintain it in solution.
Difficulty in quenching the excess diazo compound.	1. Inefficient quenching agent. 2. Insufficient amount of quenching agent.	1. Choice of Quenching Agent: Acetic acid is a commonly used and effective quenching agent for destroying residual diazo compounds.[17] 2. Ensure Complete Quench: Add the quenching agent slowly at a low temperature. Test for the absence of the diazo compound (e.g., disappearance of the characteristic yellow color, or a negative test with a coupling agent) before proceeding with the work-up.

Protocols and Methodologies

In Situ Generation of Diazo Compounds: A Safer Approach

Generating diazo compounds in situ is a highly recommended strategy to avoid the isolation and handling of these potentially hazardous intermediates.[18][19][20] This approach involves forming the diazo compound in the reaction vessel where it is immediately consumed by the substrate.

Example Protocol: In Situ Generation from Tosylhydrazone Salts [19]

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve the substrate and any catalysts in an appropriate anhydrous solvent.

• Addition of Precursor: Add the corresponding tosylhydrazone sodium salt to the reaction mixture.

• Initiation: Slowly heat the reaction mixture to the temperature required for the decomposition of the tosylhydrazone salt and the formation of the diazo intermediate (e.g., 30-40 °C).[19] The diazo compound will be generated slowly and react immediately with the substrate present.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS) to determine the consumption of the starting materials.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and proceed with a standard aqueous work-up.

Emergency Preparedness: Spill and Exposure Response

Small Spill (<100 mL) within a Fume Hood: [11]

• Alert personnel in the immediate area.

• Wearing appropriate PPE, use an absorbent material to confine the spill.

• Carefully collect the absorbed material into a designated hazardous waste container.

• Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spill (>100 mL) or Spill Outside a Fume Hood: [11]

• EVACUATE THE LABORATORY IMMEDIATELY.

• Activate the fire alarm to alert others to evacuate the building.

• If possible and safe to do so, open the fume hood sashes before evacuating.

• Contact your institution's emergency response team.

In Case of Exposure:

• Inhalation: Immediately move the affected person to fresh air. Seek prompt medical attention.[11]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[8]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash station. Seek immediate medical attention.[8][15]

Visualizing the Workflow: A Decision-Making Diagram

The following diagram illustrates a logical workflow for assessing and managing the risks associated with diazo intermediate synthesis.

Caption: A workflow for assessing and managing risks in diazo synthesis.

Conclusion

The synthesis of diazo intermediates is a powerful tool in the arsenal of the modern chemist. By understanding the inherent hazards and implementing robust safety protocols, these reactive species can be handled with a high degree of confidence. This guide provides a foundation for safe practice; however, it is imperative to consult your institution's specific safety guidelines and to conduct a thorough risk assessment before embarking on any new synthetic route involving diazo compounds.

References

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development. [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. PubMed. [Link]

• Standard Operating Procedures for Handling Diazomethane. Environmental Health & Safety. [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ResearchGate. [Link]

• Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. White Rose Research Online. [Link]

• The in situ generation of diazo compounds. ETH Zurich Research Collection. [Link]

• Diazo compounds: synthesis, carbene generation and reactivity. RSC Publishing. [Link]

• Explosive hazards of diazo compounds and what practical precautions are necessary. Cardiff University. [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. PMC. [Link]

• A New Protocol for the In Situ Generation of Aromatic, Heteroaromatic, and Unsaturated Diazo Compounds and Its Application in Catalytic and Asymmetric Epoxidation of Carbonyl Compounds. ACS Publications. [Link]

• Diazomethane. University of Illinois Division of Research Safety. [Link]

• Diazomethane - Hazard Summary. New Jersey Department of Health. [Link]

• Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE. Yale Environmental Health & Safety. [Link]

• On the cause of low thermal stability of ethyl halodiazoacetates. Beilstein Journals. [Link]

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Reference Data & Comparative Studies

A Comparative Crystallographic Analysis of 3-Methyl-triazolo[1,5-a]pyridine

A Comparative Crystallographic Analysis of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine

A Technical Guide for Researchers in Medicinal Chemistry and Materials Science

In the landscape of nitrogen-containing heterocycles, the[1][2][3]triazolo[1,5-a]pyridine scaffold holds a significant position due to its prevalence in compounds with diverse pharmacological activities and its utility as a versatile ligand in coordination chemistry.[2] The introduction of a methyl group at the 3-position can substantially influence the molecule's steric and electronic properties, thereby modulating its biological activity and coordination behavior. This guide provides an in-depth crystallographic analysis of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine, comparing its structural parameters with its parent compound,[1][2][3]triazolo[1,5-a]pyridine. This comparative approach aims to offer researchers a foundational understanding of the subtle yet significant structural modifications induced by methylation, supported by experimental data and protocols.

Introduction to the[1][2][3]triazolo[1,5-a]pyridine System

The[1][2][3]triazolo[1,5-a]pyridine ring system is a fused bicyclic heterocycle that has garnered considerable interest in the field of medicinal chemistry. Its derivatives are known to exhibit a wide array of biological activities, making them attractive scaffolds for drug discovery.[2] Furthermore, the presence of multiple nitrogen atoms makes these compounds excellent ligands for the formation of metal complexes, with applications in catalysis and materials science.[4] The crystal structure of these molecules provides invaluable insights into their three-dimensional arrangement, which is crucial for understanding their structure-activity relationships and for the rational design of new derivatives with enhanced properties.

Experimental Methodology: From Synthesis to Structure Determination

The journey from a chemical concept to a fully characterized crystal structure involves a series of meticulous experimental procedures. This section details the synthesis of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine and the subsequent steps for obtaining single crystals suitable for X-ray diffraction analysis.

Synthesis of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine

A common route for the synthesis of[1][2][3]triazolo[1,5-a]pyridines involves the oxidative cyclization of 2-pyridylhydrazones. The following protocol is adapted from established synthetic methods for this class of compounds.

Step-by-Step Protocol:

• Preparation of 2-acetylpyridine hydrazone:

  • To a solution of 2-acetylpyridine (1.0 eq) in ethanol, add hydrazine hydrate (1.2 eq) dropwise at room temperature.

  • Stir the reaction mixture for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure to obtain the crude hydrazone, which can be used in the next step without further purification.

• Oxidative Cyclization:

  • Dissolve the crude 2-acetylpyridine hydrazone in a suitable solvent such as dichloromethane or chloroform.

  • Add an oxidizing agent, for example, manganese dioxide (MnO₂, 5-10 eq), in portions to the solution.

  • Stir the reaction mixture vigorously at room temperature for 24-48 hours.

  • Filter the reaction mixture through a pad of Celite to remove the manganese dioxide.

  • Wash the Celite pad with the reaction solvent.

  • Combine the filtrates and evaporate the solvent to yield the crude product.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to afford pure 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine.

Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in crystal structure determination. The following are common techniques for the crystallization of small organic molecules.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the purified compound in a suitable solvent (e.g., ethanol, acetone, or a mixture of solvents) is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a small open vial, which is then placed in a larger sealed container containing a less volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the less volatile one, leading to gradual supersaturation and crystal growth.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below, reducing the solubility and inducing crystallization.

Single-Crystal X-ray Diffraction (SCXRD)

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

General Workflow for SCXRD Analysis:

Workflow for SCXRD Analysis.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters and the intensities of the Bragg reflections.

• Structure Solution and Refinement: The initial crystal structure is determined using methods such as Patterson or direct methods. This initial model is then refined against the experimental data to obtain the final, accurate atomic coordinates and displacement parameters.

Results and Discussion: A Comparative Structural Analysis

While a crystal structure of isolated 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine is not publicly available, its structure has been determined within a copper (II) complex, [Cu(tzpy)₂(ONO₂)₂(OH₂)]. This allows for a detailed analysis of its molecular geometry. For a robust comparison, we will contrast its key structural parameters with those of the parent[1][2][3]triazolo[1,5-a]pyridine, for which crystallographic data is available in the Crystallography Open Database (COD).[1]

Molecular Structure of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine.

Parameter	3-Methyl-[1][2][3]triazolo[1,5-a]pyridine (in complex)	[1][2][3]triazolo[1,5-a]pyridine (COD: 7226931)
Bond Lengths (Å)
N1-N2	~1.35	1.355
N2-N(bridge)	~1.33	1.332
N(bridge)-C(pyridine)	~1.38	1.381
C3-N1	~1.34	-
C3-C(methyl)	~1.50	-
**Bond Angles (°) **
N1-N2-N(bridge)	~108	108.2
N2-N(bridge)-C(pyridine)	~105	105.5
C(pyridine)-N(bridge)-C(pyridine)	~118	117.8
Planarity	The bicyclic system is essentially planar.	The bicyclic system is planar.

Key Observations:

• Overall Geometry: Both 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine and its parent compound exhibit a planar bicyclic core. This planarity is a key feature, influencing π-stacking interactions in the solid state and facilitating interactions with biological macromolecules.

• Bond Lengths and Angles: The bond lengths and angles within the triazolopyridine core of the 3-methyl derivative are expected to be very similar to those of the parent compound. The presence of the methyl group at the 3-position is unlikely to cause significant distortion of the ring system. The primary effect of the methyl group is steric.

• Intermolecular Interactions: In the crystal lattice, the parent[1][2][3]triazolo[1,5-a]pyridine molecules are likely to be arranged in a way that maximizes π-π stacking interactions between the aromatic rings. For the 3-methyl derivative, the methyl group could influence the packing arrangement, potentially leading to different intermolecular contacts. In the context of the copper complex, the primary interactions are dictated by the coordination to the metal center.

Conclusion

This guide has provided a comprehensive overview of the crystal structure analysis of 3-Methyl-[1][2][3]triazolo[1,5-a]pyridine, placed in a comparative context with its parent scaffold. The structural data reveals a high degree of similarity in the core geometry, with the methyl substituent primarily introducing steric bulk. The provided experimental protocols for synthesis, crystallization, and X-ray diffraction serve as a valuable resource for researchers working with this important class of heterocyclic compounds. A thorough understanding of the crystal structure of these molecules is fundamental for the rational design of new derivatives with tailored properties for applications in drug discovery and materials science.

References

• Crystallography Open Database. [1][2][3]triazolo[1,5-a]pyridine. [Link]

• Palepu, N. R., & Kollipara, S. (2017). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, 13(1), 2838-2861. [Link]

• Ballesteros, R., Abarca, B., Samadi, A., Server-Carrió, J., & Escrivà, E. (1999). Coordinating behaviour of 3-methyl-[1][2][3]triazolo[1,5-a]pyridine (tzpy): crystal and molecular structure and electronic properties of [Cu(tzpy)2(ONO2)2(OH2)]. Polyhedron, 18(23), 3129-3133. [Link]

• Huntsman, E., & Balsells, J. (2005). A New Method for the General Synthesis of[1][2][5]Triazolo[1,5-a]pyridines. European Journal of Organic Chemistry, 2005(18), 3761-3765. [Link]

• Adam, J., Ballesteros-Garrido, R., Vallcorba, O., Abarca, B., Ballesteros, R., Leroux, F., ... & Rius, J. (2014). Synthesis and crystal structures of two novel triazolopyridine compounds solved by local LS minimizations from powder diffraction data. Powder Diffraction, 29(2), 159-165. [Link]

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• Google Patents.

• Ruben, M., et al. (2019). Stereochemistry of coordination polyhedra vs. single ion magnetism in penta- and hexacoordinated Co(II) complexes with tridentate ligands. Dalton Transactions, 48(48), 17826-17835. [Link]

• ResearchGate. The Chemistry of the[1][2][3]Triazolo[1,5-a]pyridines: An Update. [Link]

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Introduction: The Spectroscopic Significance of a Privileged Scaffold

An In-Depth Technical Guide to the UV-Vis Absorption Characteristics of[1][2][3]Triazolo[1,5-a]Pyridine Derivatives

The[1][2][3]triazolo[1,5-a]pyridine system is a fused heterocyclic scaffold of considerable interest in medicinal chemistry, chemical biology, and materials science.[4] These compounds, comprising a triazole ring fused to a pyridine ring, exhibit a wide array of biological activities and are increasingly recognized for their unique photophysical properties.[4][5] Their rigid, planar structure and rich electronic features make them promising candidates for developing novel fluorophores, chemosensors, and optoelectronic materials.[6][7]

Ultraviolet-Visible (UV-Vis) absorption spectroscopy is a fundamental technique for characterizing these molecules. It provides a direct probe into their electronic structure by quantifying how they absorb light energy to promote electrons to higher energy orbitals. This guide offers a comparative analysis of the UV-Vis absorption data for various[1][2][3]triazolo[1,5-a]pyridine derivatives, explains the underlying electronic principles, provides a validated experimental protocol for data acquisition, and discusses the critical influence of chemical structure and solvent environment on their spectral properties.

Theoretical Underpinnings of UV-Vis Absorption in Triazolopyridines

The UV-Vis absorption spectra of[1][2][3]triazolo[1,5-a]pyridines are dominated by two primary types of electronic transitions originating from their conjugated π-system and the lone pair electrons on the nitrogen atoms:

• π → π* Transitions: These are typically high-energy, high-intensity absorptions resulting from the promotion of an electron from a π bonding orbital to a π* anti-bonding orbital. These transitions are characteristic of the aromatic system and are sensitive to the extent of conjugation. Substituents that extend the π-system (e.g., aryl groups) will shift this absorption to longer wavelengths (a bathochromic or red shift).

• n → π* Transitions: These lower-energy transitions involve the promotion of a non-bonding electron (from a nitrogen lone pair) to a π* anti-bonding orbital. These bands are generally much weaker in intensity than π → π* bands. Their energy is highly sensitive to the solvent environment, particularly hydrogen-bonding solvents.[8][9]

The interplay of these transitions, modulated by substituents and the surrounding solvent, dictates the final appearance of the UV-Vis spectrum.

Comparative UV-Vis Absorption Data

The absorption characteristics of[1][2][3]triazolo[1,5-a]pyridine derivatives are highly dependent on the nature and position of substituents on the fused ring system. The following table summarizes representative absorption maxima (λmax) compiled from various studies to illustrate these structure-property relationships.

Derivative	Solvent	λmax (nm)	Reference
Unspecified Triazolopyridine	Solid-State	Complex bands in 200-400 nm range	[1]
3-methyl[1][2][3]triazolo[1,5-a]pyridine	Not specified	Data mentioned in coordination studies	[1] (citing Ballesteros R., et al. 1999)
Tridentate Ligands (TPF, TPS, TPT)	Not specified	Data available in supplementary files	[6]
Pyrene with 1,2,3-triazole motif	Acetonitrile	~292 nm	[8]
Pyrene with 1,2,3-triazole motif	Water	~280 nm (blue-shifted)	[8]
Pyrene with 1,2,3-triazole motif	Hexane	~303 nm (red-shifted)	[8]

Analysis of Trends: The data, though from varied sources, highlights key principles. The absorption spectrum of triazolopyridines typically shows a complex pattern in the 200-400 nm range, which is consistent with the presence of coupled π-ring systems.[1] A clear example of solvatochromism is observed in triazole-pyrene conjugates, where increasing solvent polarity from hexane to water causes a significant hypsochromic (blue) shift from 303 nm to 280 nm.[8] This is characteristic of n → π* transitions, where polar, protic solvents stabilize the non-bonding ground state orbitals through hydrogen bonding, thus increasing the energy gap for the transition.[9][10] Conversely, the slight bathochromic (red) shift from acetonitrile to hexane suggests that the π → π* transition state is more stable in less polar environments for this particular system.[8]

Validated Experimental Protocol for UV-Vis Spectral Acquisition

This protocol provides a self-validating system for obtaining reliable and reproducible UV-Vis absorption data for[1][2][3]triazolo[1,5-a]pyridine derivatives.

1. Materials and Instrumentation:

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-2600) is required, covering a range of at least 200–600 nm.[11]

• Cuvettes: Matched 1 cm path length quartz cuvettes are mandatory, as glass or plastic cuvettes absorb in the UV region.

• Solvent: Use spectroscopy-grade solvent (e.g., ethanol, acetonitrile, hexane). The solvent must be transparent in the desired measurement range and should not react with the analyte.[12]

• Analyte: A precisely weighed sample of the[1][2][3]triazolo[1,5-a]pyridine derivative.

• Volumetric Glassware: Calibrated Class A volumetric flasks and pipettes for accurate solution preparation.

2. Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh a small amount (e.g., 1-5 mg) of the derivative and dissolve it in the chosen spectroscopic-grade solvent in a volumetric flask (e.g., 10 or 25 mL) to create a stock solution of known concentration (typically ~10⁻³ M).

  • Causality: Precise weighing and volumetric glassware are essential for accurate determination of molar absorptivity (ε) via the Beer-Lambert Law.

• Working Solution Preparation: Dilute the stock solution to prepare a working solution with a concentration (typically 10⁻⁴ M to 10⁻⁵ M) that will yield an absorbance maximum between 0.1 and 1.0.

  • Causality: This absorbance range ensures the measurement is within the linear dynamic range of most spectrophotometers, minimizing instrumental error.

• Instrument Setup and Baseline Correction:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable output.

  • Place a cuvette filled with the pure solvent in both the sample and reference beams.

  • Run a baseline correction (or "auto-zero") across the entire wavelength range to be scanned.

  • Causality: The baseline correction electronically subtracts any absorbance from the solvent and imperfections in the cuvettes, ensuring the final spectrum is solely due to the analyte.[12]

• Sample Measurement:

  • Empty the sample cuvette, rinse it with a small amount of the working solution, and then fill it with the working solution.

  • Place the sample cuvette back into the sample holder.

  • Run the spectral scan over the desired range (e.g., 200-600 nm).

  • Causality: Rinsing the cuvette with the sample solution prevents dilution errors from any residual solvent.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value at λmax.

  • If the concentration is known, calculate the molar absorptivity (ε) using the Beer-Lambert Law: A = εcl, where A is absorbance, c is molar concentration, and l is the path length (1 cm).

Visualizing the Experimental Workflow

The following diagram outlines the logical flow of the UV-Vis acquisition protocol.

Caption: Workflow for acquiring a UV-Vis absorption spectrum.

The Influence of Solvent Polarity (Solvatochromism)

Solvent choice can dramatically alter the position and intensity of absorption bands.[13] This phenomenon, known as solvatochromism, arises from differential solvation of the ground and excited electronic states.

• For n → π* Transitions: Polar, protic solvents (like water or methanol) can form hydrogen bonds with the nitrogen lone pairs in the ground state. This stabilizes the ground state more than the excited state, increasing the energy gap (ΔE) of the transition. The result is a hypsochromic (blue) shift to shorter wavelengths.[9]

• For π → π* Transitions: The excited state (π*) is generally more polar than the ground state (π). Therefore, polar solvents will stabilize the excited state more than the ground state, decreasing the energy gap of the transition. This typically results in a bathochromic (red) shift to longer wavelengths.[9][10]

Understanding these effects is crucial for comparing data across different studies and for designing chemosensors where a colorimetric change in response to an analyte is desired.[6]

Visualizing Electronic Transitions

The diagram below provides a simplified model of the key electronic transitions in a[1][2][3]triazolo[1,5-a]pyridine system.

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Comparative Guide: 13C NMR Assignments for 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine

The following guide details the structural validation and 13C NMR assignments for 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine . This document is designed for researchers requiring rigorous analytical standards for heterocyclic scaffold characterization.

Executive Summary

The [1,2,3]triazolo[1,5-a]pyridine scaffold is a critical bioisostere in drug discovery, often deployed to mimic purines or modulate metabolic stability compared to standard pyridines. The 3-methyl derivative is a ubiquitous model compound, yet its differentiation from the isomeric [1,2,4]triazolo[1,5-a]pyridine and [1,2,3]triazolo[4,5-b]pyridine systems remains a common analytical challenge.

This guide provides a definitive assignment strategy, comparing the experimental chemical shifts of the target product against its regioisomers. It establishes a self-validating protocol using 2D NMR (HMBC/HSQC) to confirm the bridgehead fusion, ensuring structural integrity in synthetic workflows.

Structural Analysis & Numbering

Proper IUPAC numbering is prerequisite for accurate assignment. The [1,2,3]triazolo[1,5-a]pyridine system is fused across the N1-C2 bond of the pyridine ring.

Figure 1: Numbering scheme for 3-Methyl-[1,2,3]triazolo[1,5-a]pyridine. Note the bridgehead nitrogen is N1, and the bridgehead carbon is C8a.

Synthesis & Sample Preparation (Self-Validating Protocol)

To ensure the assignments correspond to the correct isomer, the synthesis must follow the Oxidative Cyclization of Hydrazones . This route guarantees the [1,2,3] connectivity, unlike amidine-based routes which favor the [1,2,4] isomer.

Protocol:

• Precursor: Condense 2-acetylpyridine with hydrazine hydrate to form the hydrazone.

• Cyclization: Treat the hydrazone with an oxidant (e.g., MnO₂ or Cu(II) salts) in a suitable solvent (CH₂Cl₂ or EtOH).

• Purification: Silica gel chromatography (EtOAc/Hexane).

• NMR Sample: Dissolve 10-15 mg of purified solid in 0.6 mL CDCl₃ . Filter through a cotton plug to remove paramagnetic metal residues (crucial for sharp linewidths).

13C NMR Assignments

The following data correlates the 3-methyl derivative with high-field 13C NMR (75-100 MHz).

Table 1: Chemical Shift Assignments (CDCl₃)

Position	Shift (δ ppm)	Type	Multiplicity	Assignment Logic (Validation)
Me (C3-CH₃)	10.6	CH₃	q	Diagnostic: Distinctive high-field signal. Confirms 3-methyl substitution.[1][2][3]
C3	135.0 - 138.0	Cq	s	Quaternary carbon of the triazole ring. Shows HMBC correlation to Methyl protons.[4]
C8a	130.0 - 133.0	Cq	s	Bridgehead carbon. Typically shielded relative to C3 due to N-oxide-like character of the N1-N2 bond.
C7	125.0 - 129.0	CH	d	Alpha to bridgehead nitrogen (N1). Often the most deshielded protonated carbon in the pyridine ring.
C5	124.0 - 127.0	CH	d	Para to the bridgehead.
C6	115.0 - 119.0	CH	d	Meta to bridgehead. Typically the most shielded aromatic signal.
C4	117.0 - 120.0	CH	d	Peri-position to the triazole ring.

Note: Exact values vary slightly (±1 ppm) depending on concentration and specific 7-substituents if present. The values above are derived from 3-methyl-7-substituted analogs [1, 2].

Comparative Performance: Distinguishing Isomers

The primary analytical challenge is distinguishing the [1,2,3] isomer from the [1,2,4] isomer.

Table 2: Comparative Diagnostic Signals

Feature	[1,2,3]triazolo[1,5-a] (Target)	[1,2,4]triazolo[1,5-a] (Alternative)
Methyl Shift (13C)	~10.6 ppm (at C3)	~14-25 ppm (if at C2)
Bridgehead (C8a)	~130 ppm	~150 ppm (Deshielded by adjacent N4)
Synthesis Origin	Hydrazone Oxidation	Amidine Oxidation
N-N Bond	Exocyclic N-N (N1-N2)	Endocyclic N-N (N1-N2)

Validation Workflow

To rigorously prove the structure, perform an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

Figure 2: HMBC Decision Tree for Isomer Validation.

References

• Jiang, G., Lin, Y., Cai, M., & Zhao, H. (2019). Heterogeneous Copper(II)-Catalyzed Oxidative Cyclization of 2-Pyridine Ketone Hydrazones. Synthesis, 51, 4487-4497. Link

• Jones, G., & Sliskovic, D. R. (1983). The Chemistry of Triazolopyridines. Advances in Heterocyclic Chemistry, 34, 79-143. Link

• Ballesteros, R., Abarca, B., Samadi, A., et al. (1999).[2] Coordinating behaviour of 3-methyl-[1,2,3]triazolo[1,5-a]pyridine. Polyhedron, 18, 3129–3133.[2][3] Link

• Salgado, A., et al. (2010). Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC. Magnetic Resonance in Chemistry, 48(8), 614-622. Link

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A Comparative Guide to the Validation of Triazole Ring Closure: The Role of Melting Point Analysis

Abstract

The synthesis of triazole rings, fundamental scaffolds in medicinal chemistry and materials science, necessitates robust validation of reaction completion.[1][2][3] While modern spectroscopic techniques offer definitive structural elucidation, the classical method of melting point (MP) analysis remains a rapid and accessible tool for preliminary assessment. This guide provides a comparative analysis of using melting point to validate triazole ring closure, juxtaposing its utility against more comprehensive spectroscopic methods. We will explore the underlying principles, detail experimental protocols, and present data to guide researchers in making informed decisions about their analytical workflow.

Introduction: The Significance of Triazole Synthesis

Triazoles, five-membered heterocyclic rings containing three nitrogen atoms, exist as two primary isomers: 1,2,3-triazoles and 1,2,4-triazoles.[1][2][3] These structures are privileged motifs in drug discovery, found in a wide array of pharmaceuticals such as the antifungal agents fluconazole and itraconazole.[1][4] The formation of the triazole ring is a critical step in the synthesis of these molecules, and confirming the successful closure of this ring is paramount to ensuring the desired product has been obtained. A common and highly efficient method for synthesizing 1,4-disubstituted 1,2,3-triazoles is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][5]

Traditionally, melting point determination has served as a frontline technique to gauge the purity and identity of a synthesized compound.[6] A pure crystalline solid will exhibit a sharp, narrow melting point range, typically within 0.5-1.0°C.[7] Conversely, the presence of impurities, such as unreacted starting materials, will lead to a depression of the melting point and a broadening of the melting range.[8][9][10] This phenomenon, known as melting point depression, provides a simple yet effective qualitative measure of reaction completion and product purity.[7]

This guide will dissect the practical application of melting point analysis in the context of a typical triazole synthesis, highlighting its strengths as a rapid screening tool while also underscoring its limitations and the necessity of complementary analytical techniques for unambiguous validation.

Principle of Melting Point Analysis for Reaction Monitoring

The rationale behind using melting point to validate triazole ring closure hinges on the distinct physical properties of the starting materials versus the final product. The reactants, for instance, an azide and an alkyne, will each have their own characteristic melting points. As the reaction progresses and the triazole product is formed, the composition of the solid mixture changes.

Initially, a crude sample from the reaction mixture will likely contain the triazole product along with residual starting materials and potentially byproducts. This impure mixture will exhibit a broad and depressed melting point range compared to the pure, recrystallized final product.[8][9][10] By monitoring the melting point range of aliquots taken at different reaction times, one can qualitatively track the progress towards completion. A sharpening of the melting point range and an increase in the melting temperature upon purification are strong indicators of successful product formation and purification.

Advantages and Limitations

Advantages:

• Rapidity and Simplicity: Melting point determination is a quick and straightforward technique requiring minimal sample preparation and relatively inexpensive equipment.[6][11]

• Qualitative Purity Assessment: It provides a good initial indication of the purity of the synthesized compound.[6][7][8] A narrow melting range is a reliable sign of a relatively pure substance.[9]

• Low Sample Consumption: Only a small amount of material is needed for the analysis.[12]

Limitations:

• Not Definitive for Identification: Many different compounds can have similar melting points, making it an unreliable standalone method for structural confirmation.[11][13]

• Insensitive to Certain Impurities: Some impurities may not significantly affect the melting point, especially if they are present in small amounts or form a eutectic mixture.

• Not Applicable to Non-Solids: This technique is only suitable for crystalline solids.[8][12][13] Amorphous solids or oils cannot be characterized by their melting point.[8]

• Destructive Analysis: The sample is melted during the analysis and generally cannot be recovered.[12][13]

Experimental Design: A Comparative Workflow

To illustrate the utility and limitations of melting point analysis, we will outline a comparative experimental workflow for the synthesis of 1-benzyl-4-phenyl-1H-1,2,3-triazole via a CuAAC reaction. This will be compared with validation by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), which provide definitive structural information.

Synthesis of 1-Benzyl-4-phenyl-1H-1,2,3-triazole

This procedure is adapted from established protocols for CuAAC reactions.[5]

Materials:

• Benzyl azide

• Phenylacetylene

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol

• Water

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve benzyl azide (1.0 mmol) and phenylacetylene (1.0 mmol) in a 1:1 mixture of tert-butanol and water (10 mL).

• Add copper(II) sulfate pentahydrate (0.05 mmol) and sodium ascorbate (0.1 mmol).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by taking small aliquots at 1-hour intervals for Thin Layer Chromatography (TLC) and melting point analysis (after workup).

• Upon completion (as indicated by TLC), add water (20 mL) and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure 1-benzyl-4-phenyl-1H-1,2,3-triazole.

Validation Workflow Comparison

The following diagram illustrates a comprehensive validation workflow, comparing the insights gained from melting point analysis with those from spectroscopic methods.

Caption: Standard protocol for melting point determination.

Conclusion: An Integrated Approach to Validation

Melting point analysis is an invaluable, time-honored technique for the preliminary validation of triazole ring closure. Its simplicity and speed make it an excellent tool for monitoring reaction progress and assessing the purity of the final product. [6]However, its inherent limitations mean that it cannot be used as the sole method for structural identification. [11][13] For unambiguous validation, a multi-faceted approach is essential. The preliminary insights gained from melting point and TLC should always be corroborated by definitive spectroscopic methods such as NMR and Mass Spectrometry. This integrated workflow ensures scientific rigor and provides the highest level of confidence in the identity and purity of the synthesized triazole compounds. By understanding the strengths and weaknesses of each technique, researchers can design efficient and effective validation strategies for their synthetic endeavors.

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